1-Fluoro-2,3,4,5,6-pentaiodobenzene

• CAS: 64349-88-8

Core Science & Biosynthesis

A Proposed Synthetic Route for 1-Fluoro-2,3,4,5,6-pentaiodobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide outlines a proposed, multi-step synthetic pathway for the novel compound 1-fluoro-2,3,4,5,6-pentaiodobenzene. Due to the absence of published literature on the direct synthesis of this specific molecule, this document presents a hypothetical yet scientifically grounded approach. The proposed synthesis commences with the exhaustive iodination of fluorobenzene, a readily available starting material. This guide provides detailed, albeit theoretical, experimental protocols, quantitative data estimates, and a visual representation of the synthetic workflow. It is intended to serve as a foundational resource for researchers seeking to synthesize this and other polyhalogenated aromatic compounds.

Introduction

Polyhalogenated aromatic compounds are of significant interest in various fields, including materials science, medicinal chemistry, and as versatile intermediates in organic synthesis. The unique electronic properties imparted by multiple halogen substituents can profoundly influence a molecule's reactivity, stability, and biological activity. This guide focuses on the proposed synthesis of a previously undocumented compound: 1-fluoro-2,3,4,5,6-pentaiodobenzene. The presence of a fluorine atom in conjunction with five iodine atoms on a benzene ring is anticipated to result in a molecule with distinct chemical and physical properties.

The synthetic strategy detailed herein is based on the principles of electrophilic aromatic substitution, specifically, the exhaustive iodination of a fluorinated aromatic precursor. While direct fluorination of aromatic rings can be challenging to control, starting with fluorobenzene and introducing the iodine atoms is a more viable approach.[1][2][3] The iodination of benzene is an electrophilic aromatic substitution reaction that requires an oxidizing agent to generate a potent electrophile from molecular iodine.[1][2]

Proposed Synthetic Pathway

The proposed synthesis of 1-fluoro-2,3,4,5,6-pentaiodobenzene is a multi-step process involving the sequential iodination of fluorobenzene. The fluorine atom is an ortho-, para-directing group in electrophilic aromatic substitution, although it is deactivating overall.[4][5][6] Therefore, the initial iodination is expected to yield a mixture of 1-fluoro-2-iodobenzene and 1-fluoro-4-iodobenzene. Subsequent iodination steps will proceed to fill the remaining vacant positions on the aromatic ring until the fully substituted product is achieved.

The general method for polyiodination involves the use of iodine in the presence of a strong oxidizing agent, such as periodic acid, in a sulfuric acid medium.[7] This combination generates a highly electrophilic iodine species, capable of substituting multiple hydrogen atoms on the benzene ring.

Visualizing the Synthetic Workflow

The following diagram illustrates the proposed multi-step synthesis of 1-fluoro-2,3,4,5,6-pentaiodobenzene from fluorobenzene.

Caption: Proposed synthetic workflow for 1-fluoro-2,3,4,5,6-pentaiodobenzene.

Hypothetical Experimental Protocols

The following protocols are theoretical and based on general procedures for exhaustive iodination of aromatic compounds.[7] Optimization of reaction conditions, including temperature, reaction time, and stoichiometry, would be necessary in a laboratory setting.

Materials and Reagents

Reagent/Material	Grade	Supplier
Fluorobenzene	Reagent	Sigma-Aldrich
Iodine (I₂)	ACS Reagent	Fisher Scientific
Periodic Acid (H₅IO₆)	99%	Acros Organics
Sulfuric Acid (H₂SO₄)	98%	VWR
Sodium Thiosulfate (Na₂S₂O₃)	Anhydrous	J.T. Baker
Dichloromethane (CH₂Cl₂)	HPLC Grade	EMD Millipore
Hexane	ACS Grade	Pharmco-AAPER
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies

Step-wise Iodination Procedure

Step 1 & 2: Synthesis of Polyiodinated Fluorobenzene Intermediates

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a dropping funnel, add concentrated sulfuric acid (98%). Cool the flask in an ice bath.

• Reagent Addition: Slowly add fluorobenzene to the cooled sulfuric acid with vigorous stirring. In a separate beaker, prepare a slurry of iodine (I₂) and periodic acid (H₅IO₆) in a small amount of sulfuric acid.

• Reaction Execution: Add the iodine/periodic acid slurry portion-wise to the fluorobenzene/sulfuric acid mixture over a period of 1-2 hours, maintaining the temperature below 10 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to observe the formation of mono-, di-, tri-, and tetra-iodinated fluorobenzenes.

• Work-up: After the desired level of iodination is achieved (as determined by monitoring), cool the reaction mixture to room temperature and pour it carefully over crushed ice. The crude product will precipitate as a solid.

• Purification: Filter the solid, wash with cold water, and then with a saturated solution of sodium thiosulfate to remove any unreacted iodine. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/dichloromethane) or by column chromatography on silica gel.

Step 3: Synthesis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

• Reaction Setup: The polyiodinated fluorobenzene mixture obtained from the previous steps is subjected to a final, more forcing iodination step. The setup is similar to the previous steps.

• Reagent Addition: The mixture of iodinated fluorobenzenes is dissolved or suspended in concentrated sulfuric acid. A fresh slurry of iodine and periodic acid is prepared and added portion-wise.

• Reaction Execution: The reaction mixture is heated to a higher temperature (e.g., 80-100 °C) for an extended period (e.g., 24-48 hours) to drive the reaction to completion.

• Monitoring and Work-up: The reaction is monitored for the disappearance of the less-iodinated species and the appearance of the desired pentaiodinated product. The work-up procedure is identical to the one described for the previous steps.

• Final Purification: The final product, 1-fluoro-2,3,4,5,6-pentaiodobenzene, is expected to be a high-melting solid. Purification can be achieved by recrystallization from a high-boiling solvent or by sublimation under high vacuum.

Estimated Quantitative Data

The following table presents hypothetical quantitative data for the proposed synthesis. These values are estimates based on typical yields for similar electrophilic aromatic substitution reactions and would require experimental validation.

Step	Starting Material	Molar Ratio (Substrate:I₂:H₅IO₆)	Temperature (°C)	Time (h)	Estimated Yield (%)
1 & 2	Fluorobenzene	1 : 2.5 : 0.5	60-70	12-24	60-70 (as a mixture)
3	Polyiodinated mixture	1 : 1.5 : 0.3	80-100	24-48	40-50

Characterization of the Final Product

The structure of the final product, 1-fluoro-2,3,4,5,6-pentaiodobenzene, would need to be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR should show a singlet, and ¹³C NMR will have a characteristic pattern for the substituted benzene ring.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should confirm the molecular formula.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic C-F and C-I stretching vibrations.

• Melting Point: A sharp melting point will indicate the purity of the compound.

• Elemental Analysis: To confirm the percentage composition of C, H, F, and I.

Safety Considerations

• Sulfuric Acid: Concentrated sulfuric acid is highly corrosive and a strong oxidizing agent. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Iodine: Iodine is corrosive and can cause burns. Avoid inhalation of vapors.

• Periodic Acid: A strong oxidizing agent. Avoid contact with combustible materials.

• Reaction Conditions: The iodination reactions are exothermic and should be cooled appropriately during the initial addition of reagents. The reactions should be carried out in a well-ventilated fume hood.

Conclusion

This technical guide provides a theoretical framework for the synthesis of the novel compound 1-fluoro-2,3,4,5,6-pentaiodobenzene. The proposed multi-step iodination of fluorobenzene is based on established principles of electrophilic aromatic substitution. While the experimental protocols and quantitative data presented are hypothetical, they offer a solid starting point for researchers interested in the synthesis of this and other polyhalogenated aromatic molecules. Further experimental work is required to validate and optimize this proposed synthetic route.

References

• 1. Video: Electrophilic Aromatic Substitution: Fluorination and Iodination of Benzene [jove.com]
• 2. Video: Electrophilic Aromatic Substitution: Fluorination and Iodination of Benzene [app.jove.com]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. quora.com [quora.com]
• 6. researchgate.net [researchgate.net]
• 7. egrove.olemiss.edu [egrove.olemiss.edu]

A Technical Guide to Novel Methods for Aromatic Polyiodination

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core of modern methodologies for the polyiodination of aromatic compounds. Polyiodinated aromatic rings are pivotal synthons in organic chemistry, serving as versatile intermediates in cross-coupling reactions, material science, and the synthesis of pharmacologically active molecules. This document provides a detailed overview of recent advancements in electrophilic, transition-metal-catalyzed, electrochemical, and photocatalytic methods for achieving efficient and regioselective polyiodination.

Electrophilic Polyiodination

Electrophilic aromatic substitution (SEAr) remains a fundamental approach for the introduction of iodine onto aromatic rings. Recent innovations have focused on the development of more potent and selective iodinating systems, enabling the polyiodination of both electron-rich and deactivated arenes.

Reagents and Methodologies

Common electrophilic iodinating agents include molecular iodine (I₂) in the presence of an oxidizing agent, N-iodosuccinimide (NIS), and 1,3-diiodo-5,5-dimethylhydantoin (DIH). The reactivity of these reagents can be significantly enhanced by the use of strong acids or Lewis acids, which polarize the I-X bond, generating a more potent electrophile.

For electron-rich substrates such as phenols and anilines, which are highly susceptible to over-iodination, milder conditions are often employed. The use of amine-iodine complexes has been shown to provide good yields of mono- and di-iodinated products while mitigating the formation of complex mixtures.[1] In contrast, the polyiodination of deactivated arenes requires harsh conditions, often involving superacidic media to generate a highly electrophilic "I⁺" species.

Table 1: Electrophilic Polyiodination of Various Arenes

Arene	Iodinating System	Reaction Conditions	Product(s)	Yield (%)	Reference
Phenol	I₂ / Morpholine Complex	Water, rt, 2h	4-Iodophenol, 2,4-Diiodophenol	85 (mono), 90 (di)	[1]
Aniline	I₂ / Morpholine Complex	CH₂Cl₂, rt, 1h	4-Iodoaniline, 2,4-Diiodoaniline	88 (mono), 92 (di)	[1]
3,5-Dichlorophenol	Ag₂SO₄ / I₂	CH₂Cl₂, rt, 24h	3,5-Dichloro-2-iodophenol, 3,5-Dichloro-2,6-diiodophenol	45 (mono), 30 (di)	[2]
Benzene	I₂ / H₅IO₆ / H₂SO₄	100 °C	Hexaiodobenzene	High	[3]
Nitrobenzene	I₂ / H₅IO₆ / H₂SO₄	100 °C	Pentaiodonitrobenzene	High	[3]

Experimental Protocol: Polyiodination of Phenol using a Morpholine-Iodine Complex

This protocol is adapted from the procedure described for the regioselective iodination of phenols.[1]

Materials:

• Phenol

• Iodine (I₂)

• Morpholine

• Deionized Water

• Sodium thiosulfate (Na₂S₂O₃) solution (10% w/v)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve phenol (1.0 mmol) in deionized water (10 mL).

• In a separate flask, prepare the morpholine-iodine complex by adding iodine (2.2 mmol for di-iodination) to a solution of morpholine (2.2 mmol) in deionized water (5 mL) and stirring until a homogenous solution is formed.

• Add the morpholine-iodine complex solution dropwise to the phenol solution at room temperature with vigorous stirring.

• Continue stirring for 2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 10% aqueous sodium thiosulfate solution until the color of iodine disappears.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the desired diiodophenol.

References

• 1. scielo.br [scielo.br]
• 2. Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. egrove.olemiss.edu [egrove.olemiss.edu]

An In-depth Technical Guide on the Existence and Stability of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the existence and stability of the highly halogenated aromatic compound, 1-Fluoro-2,3,4,5,6-pentaiodobenzene. While its existence is confirmed through its Chemical Abstracts Service (CAS) number, detailed experimental data on its synthesis, stability, and specific properties are not extensively available in current scientific literature. This document provides a comprehensive overview based on available information and draws logical inferences from the chemistry of analogous polyhalogenated aromatic compounds to offer insights into its potential characteristics and synthetic pathways.

Introduction

1-Fluoro-2,3,4,5,6-pentaiodobenzene (C₆FI₅) is a perhalogenated benzene derivative where all but one hydrogen atom has been substituted by an iodine atom, with the remaining position occupied by a fluorine atom. The presence of multiple heavy iodine atoms and a highly electronegative fluorine atom on the aromatic ring suggests unique electronic and steric properties, making it a compound of interest for various research applications, including materials science and as a potential synthon in complex organic syntheses.

Existence and Identification

The existence of 1-Fluoro-2,3,4,5,6-pentaiodobenzene is formally recognized in chemical databases.

Identifier	Value
Chemical Name	1-Fluoro-2,3,4,5,6-pentaiodobenzene
CAS Number	64349-88-8[1]
Molecular Formula	C₆FI₅

Table 1: Compound Identification

At present, detailed, peer-reviewed experimental data such as spectroscopic analyses (NMR, IR, MS) specifically for this compound are not readily found in the public domain.

Postulated Synthesis

While a specific, validated experimental protocol for the synthesis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene is not available in the reviewed literature, a plausible synthetic route can be postulated based on established methods for the per-iodination of aromatic compounds. A potential pathway could involve the direct iodination of fluorobenzene.

The synthesis of the closely related hexaiodobenzene (C₆I₆) is typically achieved through the iodination of benzene using strong iodinating agents under harsh conditions. One established method involves the reaction of benzene with iodine in the presence of a strong oxidizing agent such as nitric acid or a mixture of periodic acid and sulfuric acid.

A logical synthetic approach for 1-Fluoro-2,3,4,5,6-pentaiodobenzene would be the exhaustive iodination of fluorobenzene. The fluorine atom is a deactivating but ortho-, para-directing group in electrophilic aromatic substitution. However, under forcing conditions required for poly-iodination, this directing effect may be overcome to achieve complete substitution at all available carbon positions.

References

• 1. 1-Fluoro-2,3,4,5,6-pentaiodobenzene | 64349-88-8 [chemicalbook.com]

An In-depth Technical Guide to the Exploratory Synthesis of Perhalogenated Benzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the exploratory synthesis of perhalogenated benzene derivatives. It details established experimental protocols for the preparation of hexachlorobenzene, hexabromobenzene, hexafluorobenzene, and hexaiodobenzene, along with methods for the synthesis of mixed perhalogenated species. This document is intended to serve as a valuable resource for researchers in organic synthesis, materials science, and medicinal chemistry, offering insights into the preparation of these unique molecular scaffolds.

Introduction to Perhalogenated Benzenes

Perhalogenated benzenes are aromatic compounds in which all hydrogen atoms on the benzene ring have been substituted by halogen atoms. These molecules exhibit unique physicochemical properties, including high thermal stability, chemical resistance, and distinct electronic characteristics, which make them valuable building blocks in various scientific and industrial applications. Their utility spans from flame retardants and fungicides to intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] The complete substitution of hydrogen with halogens significantly alters the reactivity of the aromatic ring, often favoring nucleophilic aromatic substitution over the electrophilic substitution typical of benzene.[3]

This guide focuses on the primary synthetic routes to key perhalogenated benzene derivatives and provides detailed experimental procedures, quantitative data, and visualizations of the underlying chemical processes.

Synthetic Pathways and Methodologies

The synthesis of perhalogenated benzenes can be broadly categorized into two main approaches: direct perhalogenation of benzene or a substituted benzene, and the conversion of an already perhalogenated benzene to another via halogen exchange reactions.

Electrophilic Aromatic Substitution for Perchlorination and Perbromination

The direct substitution of all hydrogen atoms on a benzene ring with chlorine or bromine is a common and effective method for synthesizing hexachlorobenzene and hexabromobenzene. These reactions proceed via an electrophilic aromatic substitution mechanism, typically requiring a Lewis acid catalyst to polarize the halogen molecule and generate a potent electrophile.[2][4]

Figure 1: General mechanism for electrophilic aromatic halogenation.

Halogen Exchange Reactions for Perfluorination

Direct fluorination of benzene is highly exothermic and difficult to control, often leading to fragmentation of the aromatic ring. Therefore, hexafluorobenzene is most commonly synthesized via a halogen exchange reaction, known as the Finkelstein reaction. This involves treating hexachlorobenzene with a source of fluoride ions, such as potassium fluoride (KF) or cesium fluoride (CsF), at elevated temperatures.[3][5]

Figure 2: Synthesis of hexafluorobenzene via halogen exchange.

Oxidative Iodination for Peri-iodination

The direct iodination of benzene to produce hexaiodobenzene is challenging due to the low reactivity of iodine. To overcome this, oxidative conditions are employed. A common method involves the reaction of benzene with iodine in the presence of a strong oxidizing agent, such as periodic acid in sulfuric acid, at elevated temperatures.[6]

Detailed Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of specific perhalogenated benzene derivatives.

Synthesis of Hexachlorobenzene (C₆Cl₆)

Method: Direct chlorination of benzene using a ferric chloride catalyst.[4][7][8]

Procedure:

• A solution of benzene is charged into a reactor equipped with a stirrer, reflux condenser, and a gas inlet tube.

• A suitable ring chlorination catalyst, such as ferric chloride (FeCl₃), is added to the reactor.

• The reaction mixture is heated to a temperature between 150 and 200 °C.

• Chlorine gas is bubbled through the heated solution at atmospheric pressure.

• The reaction is monitored by gas chromatography (GC) until the desired level of chlorination is achieved.

• Upon completion, the reaction mixture is cooled, allowing the hexachlorobenzene to crystallize.

• The crude product is collected by filtration and washed with a suitable solvent to remove any remaining starting material and lower chlorinated benzenes.

• Further purification can be achieved by recrystallization.

Synthesis of Hexabromobenzene (C₆Br₆)

Method: Direct bromination of benzene in a solvent with a catalyst.[9]

Procedure:

• To a reaction vessel containing 1,2-dibromoethane as a solvent, add iron powder as a catalyst.

• Heat the mixture to 135-140 °C with stirring.

• Slowly add a solution of benzene in 1,2-dibromoethane and liquid bromine to the heated catalyst suspension over several hours.

• After the addition is complete, continue to heat and stir the reaction mixture for an additional period to ensure complete reaction.

• Cool the reaction mixture to 15 °C to crystallize the hexabromobenzene.

• Collect the crystalline product by centrifugation or filtration.

• Wash the crystals sequentially with 1,2-dibromoethane and then methanol.

• To remove the iron catalyst, slurry the product in dilute hydrobromic acid, centrifuge again, and wash with water until the washings are neutral.

• After a final wash with methanol, dry the product in a drying oven. A yield of approximately 98% can be expected.

Synthesis of Hexafluorobenzene (C₆F₆)

Method: Halogen exchange (Finkelstein reaction) from hexachlorobenzene.[5][10]

Procedure:

• In a high-temperature autoclave, combine hexachlorobenzene, an excess of anhydrous potassium fluoride (KF), and a high-boiling polar aprotic solvent such as sulfolane.

• The molar ratio of KF to hexachlorobenzene should be significantly greater than the stoichiometric 6:1 to drive the reaction to completion.

• Heat the mixture to a temperature in the range of 240-250 °C and maintain this temperature with vigorous stirring for several hours.

• The progress of the reaction can be monitored by taking aliquots and analyzing them by GC-MS.

• After the reaction is complete, cool the mixture and separate the solid salts by filtration.

• The hexafluorobenzene can be isolated from the sulfolane solvent by distillation. A yield of around 72% has been reported for a similar process starting from chloropentafluorobenzene.[10]

Synthesis of Hexaiodobenzene (C₆I₆)

Method: Oxidative iodination of benzene.[6]

Procedure:

• In a reaction flask, dissolve benzene in concentrated sulfuric acid.

• Add potassium iodide and periodic acid to the solution.

• Heat the reaction mixture to 100 °C with stirring.

• Maintain the temperature until the reaction is complete, as indicated by the disappearance of the starting material (monitored by an appropriate method like TLC or GC).

• Cool the reaction mixture and pour it onto ice.

• The solid hexaiodobenzene will precipitate. Collect the precipitate by filtration.

• Wash the solid with water and then with a sodium thiosulfate solution to remove any unreacted iodine.

• The crude product can be purified by recrystallization from a suitable solvent, such as N-methyl-2-pyrrolidone.

Synthesis of Mixed Perhalogenated Benzenes

The synthesis of benzene rings containing a mixture of different halogens presents a greater synthetic challenge due to issues of regioselectivity. However, several strategies can be employed.

• Sequential Halogenation: A common approach involves the stepwise introduction of different halogens. For example, the chlorination of bromobenzene or the bromination of chlorobenzene can yield bromochlorobenzenes. The directing effects of the initially substituted halogen will influence the position of the incoming halogen.[1]

• From Substituted Precursors: Mixed halogenated benzenes can also be prepared from precursors that already contain some of the desired halogens. For instance, 1,2-dichloro-3,4,5,6-tetrafluorobenzene can be synthesized from 2-chloroheptafluorotoluene through a series of reactions including hydrolysis and reduction.[11]

Quantitative Data Summary

The following tables summarize key quantitative data for the primary perhalogenated benzene derivatives.

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Hexachlorobenzene	C₆Cl₆	284.78	231	323-326
Hexabromobenzene	C₆Br₆	551.49	>300	423-425
Hexafluorobenzene	C₆F₆	186.05	5.2	80-82
Hexaiodobenzene	C₆I₆	833.49	~350 (decomposes)	-

Table 1: Physical Properties of Perhalogenated Benzenes

Compound	Synthetic Method	Catalyst / Reagents	Temperature (°C)	Reported Yield
Hexachlorobenzene	Direct Chlorination	FeCl₃	150-200	High
Hexabromobenzene	Direct Bromination	Fe powder / Dibromoethane	135-140	~98%[9]
Hexafluorobenzene	Halogen Exchange	KF / Sulfolane	240-250	~72% (from C₆ClF₅)[10]
Hexaiodobenzene	Oxidative Iodination	HIO₄ / H₂SO₄ / KI	100	Moderate

Table 2: Summary of Synthetic Methods and Yields

Spectroscopic Characterization Data

The following table provides a summary of key spectroscopic data for the identification and characterization of perhalogenated benzenes.

| Compound | ¹³C NMR (δ, ppm) | Mass Spectrum (m/z) | Key IR Bands (cm⁻¹) | | :--- | :--- | :--- | :--- | :--- | | Hexachlorobenzene | 131.9 | 282, 284, 286 (M⁺ isotope pattern) | ~1350 (C-C stretch) | | Hexabromobenzene | 123.5 | 552 (M⁺ isotope pattern) | ~1250 (C-C stretch) | | Hexafluorobenzene | ~138 (d, J=250 Hz) | 186 (M⁺) | ~1520, 1010 (C-F stretches) | | Hexaiodobenzene | - | 834 (M⁺) | - |

Table 3: Spectroscopic Data of Perhalogenated Benzenes

Experimental and Analytical Workflow

The general workflow for the synthesis and characterization of perhalogenated benzene derivatives is outlined below.

Figure 3: General workflow for the synthesis and characterization of perhalogenated benzenes.

Conclusion

The exploratory synthesis of perhalogenated benzene derivatives offers a rich field of study with significant potential for the development of novel molecules with tailored properties. This guide has provided a detailed overview of the key synthetic methodologies for preparing hexachloro-, hexabromo-, hexafluoro-, and hexaiodobenzene, as well as strategies for accessing mixed perhalogenated systems. The provided experimental protocols, quantitative data, and workflow diagrams are intended to equip researchers, scientists, and drug development professionals with the foundational knowledge required to engage in the synthesis and application of these versatile compounds. Further exploration in this area, particularly in the development of more efficient and selective methods for mixed halogenation, will undoubtedly lead to new and exciting discoveries in chemistry and materials science.

References

• 1. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexabromobenzene - Wikipedia [en.wikipedia.org]
• 3. Hexafluorobenzene - Wikipedia [en.wikipedia.org]
• 4. Hexachlorobenzene - Wikipedia [en.wikipedia.org]
• 5. Synthesis of hexafluorobenzene through batch reactive distillation. [researchspace.ukzn.ac.za]
• 6. Hexaiodobenzene - Wikipedia [en.wikipedia.org]
• 7. rsc.org [rsc.org]
• 8. US2777003A - Production of hexachlorobenzene - Google Patents [patents.google.com]
• 9. DE1933486A1 - Process for the production of hexabromobenzene - Google Patents [patents.google.com]
• 10. hexafluorobenzene synthesis - chemicalbook [chemicalbook.com]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]

Theoretical Insights into 1-Fluoro-2,3,4,5,6-pentaiodobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical studies on 1-fluoro-2,3,4,5,6-pentaiodobenzene, a heavily halogenated benzene derivative of interest in various fields, including materials science and medicinal chemistry. Due to the limited direct experimental and theoretical data on this specific molecule, this paper synthesizes information from computational studies of related polyhalogenated and fluoroiodinated aromatic compounds to project its structural, electronic, and reactive properties. This guide also outlines detailed computational protocols for its further investigation and presents expected quantitative data in a structured format. The logical workflows for these theoretical studies are visualized using Graphviz diagrams to enhance clarity.

Introduction

Polyhalogenated aromatic compounds are a class of molecules with significant industrial and pharmaceutical applications. Their unique electronic properties, arising from the interplay of electron-withdrawing and donating substituents on the benzene ring, make them valuable building blocks in organic synthesis and key components in the design of functional materials. 1-Fluoro-2,3,4,5,6-pentaiodobenzene represents a particularly interesting case, combining the high electronegativity of fluorine with the large, polarizable iodine atoms. This substitution pattern is expected to result in a highly polarized aromatic system with significant potential for halogen bonding and other non-covalent interactions.

This whitepaper serves as a foundational resource for researchers interested in the computational analysis of 1-fluoro-2,3,4,5,6-pentaiodobenzene. The methodologies and estimated data presented herein are based on established theoretical frameworks and trends observed in similar halogenated benzene derivatives.

Molecular Structure and Bonding

The molecular structure of 1-fluoro-2,3,4,5,6-pentaiodobenzene is predicted to be a planar hexagonal benzene ring, with each carbon atom bonded to either a fluorine or an iodine atom. The carbon-carbon bond lengths within the ring are expected to be slightly longer than those in benzene due to the steric hindrance and electronic effects of the bulky iodine substituents. The C-F bond is anticipated to be the shortest and strongest carbon-halogen bond, while the C-I bonds will be significantly longer and weaker.

Logical Workflow for Geometry Optimization

Caption: Workflow for determining the optimized molecular geometry.

Predicted Geometric and Electronic Properties

The following tables summarize the expected quantitative data for 1-fluoro-2,3,4,5,6-pentaiodobenzene, derived from trends in computational studies of related halogenated benzenes. These values should be considered as estimates pending direct theoretical or experimental investigation.

Table 1: Predicted Bond Lengths

Bond	Predicted Length (Å)
C-C	1.40 - 1.42
C-F	~1.35
C-I (ortho to F)	2.08 - 2.12
C-I (meta to F)	2.09 - 2.13
C-I (para to F)	2.10 - 2.14

Table 2: Predicted Bond Angles

Angle	Predicted Angle (°)
C-C-C	119 - 121
C-C-F	~119
C-C-I	118 - 122

Table 3: Predicted Mulliken Atomic Charges

Atom	Predicted Charge (e)
C (bonded to F)	+0.2 to +0.4
C (bonded to I)	-0.1 to +0.1
F	-0.3 to -0.5
I	-0.05 to +0.1

Computational Protocols

Detailed and accurate theoretical studies of 1-fluoro-2,3,4,5,6-pentaiodobenzene require robust computational methodologies. The following protocols are recommended based on successful studies of similar polyhalogenated aromatic systems.

Geometry Optimization and Vibrational Frequency Analysis

• Software: Gaussian, ORCA, or similar quantum chemistry packages.

• Method: Density Functional Theory (DFT) is a suitable and computationally efficient method. The B3LYP functional is a common choice, while functionals like ωB97XD are recommended for better description of non-covalent interactions.

• Basis Set: A combination of basis sets is recommended. For carbon, hydrogen, and fluorine, Pople-style basis sets such as 6-311+G(d,p) provide a good balance of accuracy and computational cost. For the iodine atoms, a basis set with an effective core potential (ECP), such as LANL2DZ, is crucial to account for relativistic effects.

• Procedure:

  • Construct an initial 3D structure of 1-fluoro-2,3,4,5,6-pentaiodobenzene.

  • Perform a geometry optimization calculation to find the minimum energy conformation.

  • Following optimization, a vibrational frequency analysis should be performed at the same level of theory to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies).

Electronic Structure Analysis

• Method: Natural Bond Orbital (NBO) analysis and Quantum Theory of Atoms in Molecules (QTAIM) can be performed on the optimized geometry.

• Properties to Analyze:

  • NBO: Atomic charges, orbital occupancies, and delocalization indices to understand the electronic distribution and aromaticity.

  • QTAIM: Analysis of the electron density at bond critical points to characterize the nature of the chemical bonds (e.g., covalent vs. electrostatic).

Signaling Pathway for Computational Analysis

Caption: A flowchart for the comprehensive computational analysis.

Reactivity and Potential Applications

The electronic structure of 1-fluoro-2,3,4,5,6-pentaiodobenzene suggests several key aspects of its reactivity. The electron-withdrawing nature of the fluorine atom will likely make the aromatic ring electron-deficient, potentially influencing its susceptibility to nucleophilic aromatic substitution. The iodine atoms, with their large and polarizable electron clouds, are expected to be excellent halogen bond donors, making this molecule a promising candidate for crystal engineering and supramolecular chemistry.

In drug development, the unique substitution pattern could be explored for designing compounds with specific interactions with biological targets. The lipophilicity and metabolic stability of such a heavily halogenated molecule would also be important considerations.

Conclusion

While direct theoretical studies on 1-fluoro-2,3,4,5,6-pentaiodobenzene are not yet available in the literature, this technical guide provides a solid foundation for its computational investigation. By leveraging established theoretical protocols and drawing parallels with related polyhalogenated benzenes, we have outlined the expected structural and electronic properties of this intriguing molecule. The provided workflows and estimated data serve as a starting point for researchers to delve deeper into the chemistry of this compound, paving the way for its potential application in materials science and drug discovery. Further theoretical and experimental work is highly encouraged to validate and expand upon the predictions presented in this guide.

An In-depth Technical Guide to the Properties of Pentafluoroiodobenzene

Disclaimer: Initial investigations for "penta-iodinated fluorobenzene" did not yield any results in scientific literature and chemical databases. This suggests that it may be a hypothetical or extremely rare compound. This guide will instead focus on the well-characterized and structurally related compound, pentafluoroiodobenzene (C₆F₅I) , which is of significant interest to researchers in chemistry and drug development.

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of pentafluoroiodobenzene, with a focus on its relevance to researchers, scientists, and drug development professionals.

Core Properties of Pentafluoroiodobenzene

Pentafluoroiodobenzene is a colorless liquid at room temperature. Its key physical and chemical properties are summarized in the tables below.

Physical Properties

Property	Value	Reference
Molecular Formula	C₆F₅I	[1]
Molecular Weight	293.96 g/mol	[1]
Melting Point	-29 °C	[2]
Boiling Point	161 °C
Density	2.204 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.496
Appearance	Clear, colorless liquid	[2]
Solubility	Insoluble in water	[3]

Chemical Identifiers

Identifier	Value	Reference
CAS Number	827-15-6	[1]
IUPAC Name	1,2,3,4,5-pentafluoro-6-iodobenzene	[1]
SMILES	C1(=C(C(=C(C(=C1F)F)I)F)F)F	[1]
InChI	InChI=1S/C₆F₅I/c7-1-2(8)4(10)6(12)5(11)3(1)9	[1]

Synthesis and Purification

Pentafluoroiodobenzene can be synthesized through the iodination of pentafluorobenzene. The following is a representative experimental protocol.

Experimental Protocol: Synthesis of Pentafluoroiodobenzene

Materials:

• Pentafluorobenzene

• Iodine

• 65% Oleum (fuming sulfuric acid)

• Ice water

• Aqueous sodium bisulfite solution

• Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Stirrer

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a stirrer, combine pentafluorobenzene and 65% oleum.

• Slowly add iodine to the mixture while stirring.

• Heat the mixture to 55-60 °C and continue stirring for 4 hours.

• Allow the reaction mixture to cool to room temperature overnight.

• Cool the flask in an ice bath and slowly add ice water to quench the reaction.

• Decolorize the mixture by adding aqueous sodium bisulfite solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the crude product by distillation to obtain pentafluoroiodobenzene. A boiling point of 73-75 °C at 35 mm Hg has been reported for the purified product.[4]

Experimental Workflow: Synthesis and Purification

Synthesis and Purification Workflow

Spectroscopic Data

The structure of pentafluoroiodobenzene can be confirmed by various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Due to the absence of protons on the aromatic ring, the ¹H NMR spectrum of pure pentafluoroiodobenzene is expected to be silent.

• ¹³C NMR: The ¹³C NMR spectrum will show characteristic signals for the fluorinated and iodinated carbon atoms.

• ¹⁹F NMR: The ¹⁹F NMR spectrum is a key technique for characterizing this compound, showing distinct chemical shifts for the fluorine atoms at different positions on the aromatic ring. The typical chemical shift range for aromatic fluorine atoms is between -100 and -200 ppm.[5]

Infrared (IR) Spectroscopy

The IR spectrum of pentafluoroiodobenzene will exhibit characteristic absorption bands corresponding to the C-F and C-I stretching vibrations, as well as the vibrations of the perfluorinated aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry can be used to determine the molecular weight and fragmentation pattern of pentafluoroiodobenzene. The molecular ion peak (M⁺) would be observed at m/z 294.

Toxicological and Safety Information

Hazard Summary

Pentafluoroiodobenzene is classified as an irritant.[2] It is important to handle this chemical with appropriate personal protective equipment.

Hazard Class	Description
Skin Irritation	Causes skin irritation.[1]
Eye Irritation	Causes serious eye irritation.[1]
Respiratory Irritation	May cause respiratory irritation.[1]

Safety Precautions

• Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye/face protection.

• Storage: Store in a cool, dry place in a tightly sealed container.

• First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. If on skin, wash with plenty of water. If inhaled, move to fresh air.

No quantitative toxicological data such as LD50 or IC50 values were found in the reviewed literature.

Applications in Research and Drug Development

Pentafluoroiodobenzene is a valuable reagent and building block in organic synthesis and has potential applications in drug discovery.

Halogen Bonding in Drug Design

Pentafluoroiodobenzene is a potent halogen bond donor.[6][7] Halogen bonding is a non-covalent interaction between a halogen atom with a positive electrostatic potential (the σ-hole) and a Lewis base. This interaction is increasingly being recognized for its importance in molecular recognition and rational drug design.[6] The electron-withdrawing nature of the five fluorine atoms on the benzene ring enhances the positive σ-hole on the iodine atom, making it a strong halogen bond donor. This property can be exploited in the design of ligands that bind to biological targets such as proteins and nucleic acids.[6]

References

• 1. Pentafluoroiodobenzene | C6F5I | CID 70008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pentafluoroiodobenzene | CAS 827-15-6 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. 827-15-6 CAS MSDS (IODOPENTAFLUOROBENZENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Reactions of Pentafluorohalobenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. azom.com [azom.com]
• 6. Studies of Halogen Bonding Induced by Pentafluorosulfanyl Aryl Iodides: A Potential Group of Halogen Bond Donors in a Rational Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Advent of Novel Hypervalent Iodine Precursors: A Technical Guide for Advanced Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The field of organic synthesis is continually driven by the pursuit of more efficient, selective, and environmentally benign methodologies. In this context, hypervalent iodine compounds have emerged as powerful and versatile reagents, offering a green alternative to traditional heavy metal oxidants. Their unique reactivity has enabled a plethora of chemical transformations, crucial for the synthesis of complex molecules, including pharmaceuticals. This technical guide provides an in-depth overview of recently discovered hypervalent iodine precursors, focusing on their synthesis, characterization, and the experimental protocols that underpin their preparation.

Novel Benziodoxole-Based Precursors: Expanding the Synthetic Toolkit

Benziodoxole-based reagents are a cornerstone of modern hypervalent iodine chemistry, prized for their enhanced stability and reactivity. Recent discoveries have introduced a range of functionalized benziodoxoles, enabling novel group-transfer reactions.

Trifluoromethyl-Substituted Benziodoxolones

The introduction of a trifluoromethyl group into organic molecules can significantly enhance their metabolic stability and lipophilicity, properties highly desirable in drug candidates. Novel hypervalent iodine reagents have been developed to facilitate this critical transformation.

Table 1: Synthesis of 5-nitro-1-(trifluoromethyl)-3H-1λ³,2-benziodaoxol-3-one

Step	Reactant 1	Reactant 2	Reagents/Conditions	Product	Yield
1	2-Iodobenzoic acid	Nitric acid (65%), Sulfuric acid (95%)	135 °C, 1 h	2-Iodo-5-nitrobenzoic acid	29% (average)
2	2-Iodo-5-nitrobenzoic acid	Trichloroisocyanuric acid (TCICA), CF₃SiMe₃	Acetonitrile, 80 °C, 16 h	5-nitro-1-(trifluoromethyl)-3H-1λ³,2-benziodaoxol-3-one	75%

Step 1: Synthesis of 2-Iodo-5-nitrobenzoic acid In a well-ventilated fume hood, 2-iodobenzoic acid (10 g, 40.3 mmol) is added to a mixture of 65% nitric acid (35 mL) and 95% sulfuric acid (85 mL). The solution is heated to 135 °C and stirred for 1 hour. The resulting brown slurry is then poured onto ice. The grey precipitate is collected by filtration and washed thoroughly with water to yield 2-iodo-5-nitrobenzoic acid.[1]

Step 2: Synthesis of 5-nitro-1-(trifluoromethyl)-3H-1λ³,2-benziodaoxol-3-one To a solution of 2-iodo-5-nitrobenzoic acid (1.0 g, 3.39 mmol) in acetonitrile (20 mL) is added trichloroisocyanuric acid (TCICA, 0.8 g, 3.44 mmol) and trifluoromethyltrimethylsilane (CF₃SiMe₃, 1.0 mL, 6.78 mmol). The reaction mixture is stirred at 80 °C for 16 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to afford the final product.

Synthesis of a nitro-substituted trifluoromethylbenziodoxolone.

Ethynylbenziodoxolones (EBX)

Ethynylbenziodoxolones (EBX) are highly reactive precursors for the transfer of alkyne moieties. The development of a stable, crystalline EBX-acetonitrile complex has significantly improved the handling and utility of these powerful reagents.

Table 2: Synthesis of a Crystalline Ethynyl-1,2-benziodoxol-3(1H)-one (EBX)-Acetonitrile Complex

Reactant 1	Reactant 2	Reagents/Conditions	Product	Yield
1-Hydroxy-1,2-benziodoxol-3(1H)-one	Ethynyltrimethylsilane	Boron trifluoride diethyl etherate (BF₃·OEt₂), Acetonitrile	Crystalline EBX-acetonitrile complex	78%

To a solution of 1-hydroxy-1,2-benziodoxol-3(1H)-one (1.0 g, 3.79 mmol) in acetonitrile (15 mL) is added ethynyltrimethylsilane (0.63 mL, 4.55 mmol) at room temperature. The mixture is cooled to 0 °C, and boron trifluoride diethyl etherate (BF₃·OEt₂, 0.57 mL, 4.55 mmol) is added dropwise. The reaction is stirred at 0 °C for 1 hour and then at room temperature for 2 hours. The solvent is evaporated under reduced pressure, and the residue is washed with diethyl ether to give the crystalline EBX-acetonitrile complex as a white solid.

Synthesis of a crystalline EBX-acetonitrile complex.

Azidobenziodoxolones

Azidobenziodoxolones serve as efficient reagents for the introduction of the azide functionality, a versatile precursor for the synthesis of amines and nitrogen-containing heterocycles.

Table 3: Synthesis of 1-Azido-3,3-bis(trifluoromethyl)-3-(1H)-1,2-benziodoxol

Reactant 1	Reactant 2	Conditions	Product	Yield
1-Hydroxy-3,3-bis(trifluoromethyl)-3-(1H)-1,2-benziodoxol	Trimethylsilyl azide	Dichloromethane, rt	1-Azido-3,3-bis(trifluoromethyl)-3-(1H)-1,2-benziodoxol	Not specified

1-Hydroxy-3,3-bis(trifluoromethyl)-3-(1H)-1,2-benziodoxol is reacted with trimethylsilyl azide in dichloromethane at room temperature to afford the stable, crystalline 1-azido-3,3-bis(trifluoromethyl)-3-(1H)-1,2-benziodoxol.[1]

Pseudocyclic Hypervalent Iodine Reagents: Enhanced Stability and Reactivity

Pseudocyclic hypervalent iodine reagents feature an intramolecular coordination that enhances their stability and solubility compared to their acyclic counterparts. This structural modification has led to the development of highly effective and manageable oxidizing agents.

Bis-N-Heterocycle-Stabilized λ³-Iodanes

The introduction of N-heterocycles as stabilizing groups has yielded a new class of robust hypervalent iodine precursors.

Table 4: Synthesis of a Bis-Pyrazole Stabilized λ³-Iodane

Step	Starting Material	Reagents/Conditions	Intermediate/Product	Yield
1	1,2-Diiodobenzene	1. MeNO₂, NaOH, then H⁺2. NaN₃, p-TsOH	Bis-NH-pyrazole iodoarene	30-44%
2	Bis-NH-pyrazole iodoarene	m-CPBA, Triflic acid, DCM	Bis-pyrazole stabilized λ³-iodane triflate	96%

Step 1: Synthesis of the Bis-NH-pyrazole Iodoarene Precursor The synthesis of the bis-NH-pyrazole iodoarene is achieved through a multi-step sequence starting from 1,2-diiodobenzene, involving nitration, reduction, and subsequent cyclization with hydrazine to form the pyrazole rings.

Step 2: Oxidation to the λ³-Iodane The bis-NH-pyrazole iodoarene is dissolved in dichloromethane (DCM). To this solution, meta-chloroperbenzoic acid (m-CPBA) is added as the oxidant, followed by the addition of triflic acid. The reaction proceeds to give the bis-pyrazole stabilized λ³-iodane triflate in high yield.[2]

Synthesis of a bis-pyrazole stabilized λ³-iodane.

Sustainable Approaches to Hypervalent Iodine Precursors

The development of more sustainable methods for the synthesis of hypervalent iodine reagents is a key area of research, focusing on recyclable reagents and green synthetic methodologies.

Recyclable Polymer-Supported Reagents

The immobilization of hypervalent iodine species on a polymer backbone allows for their easy recovery and reuse, significantly improving the atom economy of the reactions.

Table 5: Synthesis of Polymer-Supported Phenyliodine(III) Diacetate

Step	Starting Material	Reagents/Conditions	Product	Loading Capacity
1	Polystyrene	Iodine, Iodine pentoxide, H₂SO₄, Nitrobenzene, 90 °C, 50 h	Iodinated polystyrene	93% iodination
2	Iodinated polystyrene	Peracetic acid, CH₂Cl₂	Polymer-supported phenyliodine(III) diacetate	2.96 mmol/g

Step 1: Iodination of Polystyrene Polystyrene (20 g) is reacted with iodine (20 g) and iodine pentoxide (8 g) in a mixture of carbon tetrachloride (40 mL), 50% sulfuric acid (40 mL), and nitrobenzene (120 mL) at 90 °C for 50 hours. The iodinated polymer is precipitated with ethyl acetate, redissolved in dichloromethane, and reprecipitated with ethyl acetate to yield 38 g of iodinated polystyrene.[3]

Step 2: Oxidation to the Polymer-Supported Reagent Iodinated polystyrene (5 g) is dissolved in dichloromethane (30 mL), and peracetic acid (20 mL) is added dropwise. The mixture is stirred for 10 hours. The polymer-supported reagent is precipitated with ether, washed, and dried to yield 7 g of the final product.[3]

Electrochemical Synthesis

Electrochemical methods offer a clean and efficient route to hypervalent iodine reagents by replacing chemical oxidants with electricity.

Table 6: Continuous-Flow Electrochemical Synthesis of (Dialkoxyiodo)arenes

Anode	Cathode	Precursor	Solvent/Electrolyte	Product
Glassy Carbon	Platinum	Iodoarene	HFIP or TFE	(Dialkoxyiodo)arene

The electrochemical synthesis is performed in a continuous-flow setup using a glassy carbon anode and a platinum cathode. A solution of the iodoarene precursor in either 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) or 2,2,2-trifluoroethanol (TFE) is passed through the electrochemical cell. The anodic oxidation of the iodoarene generates the corresponding (dialkoxyiodo)arene, which can be used directly in subsequent reactions.

Continuous-flow electrochemical synthesis of (dialkoxyiodo)arenes.

Conclusion

The discovery and development of new hypervalent iodine precursors continue to push the boundaries of modern organic synthesis. The innovative reagents and sustainable synthetic methods detailed in this guide offer researchers, scientists, and drug development professionals an expanded arsenal of tools to tackle complex synthetic challenges. The ongoing exploration in this field promises even more exciting advancements, further solidifying the role of hypervalent iodine chemistry as a cornerstone of contemporary organic synthesis.

References

• 1. Frontiers | A Benziodoxole-Based Hypervalent Iodine(III) Compound Functioning as a Peptide Coupling Reagent [frontiersin.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. frontiersin.org [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Fluoro-2,3,4,5,6-pentaiodobenzene in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a theoretical framework and hypothetical protocols for the use of 1-fluoro-2,3,4,5,6-pentaiodobenzene as a versatile building block in palladium-catalyzed cross-coupling reactions. The heavily substituted aromatic core offers the potential for the synthesis of complex, sterically hindered, and poly-functionalized molecules, which are of significant interest in medicinal chemistry and materials science.

Due to the limited availability of specific literature on the cross-coupling reactions of 1-fluoro-2,3,4,5,6-pentaiodobenzene, the following protocols are based on established methodologies for other polyiodinated aromatic compounds.[1][2] Researchers should consider these as starting points for optimization. The reactivity of the five iodine atoms is expected to be influenced by both steric hindrance and the electronic effect of the fluorine atom. It is anticipated that the less sterically hindered iodine atoms at positions 2 and 6 would react preferentially.

Sonogashira Coupling Reactions

The Sonogashira coupling enables the formation of carbon-carbon bonds between aryl halides and terminal alkynes, providing a powerful tool for the synthesis of arylalkynes.[3][4][5][6] For 1-fluoro-2,3,4,5,6-pentaiodobenzene, regioselective mono- or multiple alkynylations can be envisioned, leading to novel fluorinated and polyalkynylated aromatic structures.

Hypothetical Reaction Scheme:

Caption: Hypothetical Sonogashira coupling of 1-fluoro-2,3,4,5,6-pentaiodobenzene.

Table 1: Proposed Sonogashira Coupling Conditions

Parameter	Condition 1 (Mono-alkynylation)	Condition 2 (Poly-alkynylation)
Catalyst	Pd(PPh₃)₂Cl₂ (2 mol%)	Pd(PPh₃)₄ (5 mol%)
Cocatalyst	CuI (4 mol%)	CuI (10 mol%)
Base	Triethylamine (2.2 eq.)	Diisopropylamine (excess)
Solvent	THF	DMF
Temperature	Room Temperature	80 °C
Time	12 h	24 h
Alkyne Equivalents	1.1 eq.	> 5 eq.
Expected Yield	60-80%	Variable

Experimental Protocol (Hypothetical)

• To a dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-fluoro-2,3,4,5,6-pentaiodobenzene (1 eq.), the terminal alkyne (1.1 eq. for mono-coupling), Pd(PPh₃)₂Cl₂ (0.02 eq.), and CuI (0.04 eq.).

• Add anhydrous, degassed THF via syringe.

• Add triethylamine (2.2 eq.) dropwise while stirring.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between organoboron compounds and organic halides.[7][8][9][10] This reaction is widely used in the synthesis of biaryls and other conjugated systems. The reaction of 1-fluoro-2,3,4,5,6-pentaiodobenzene with various boronic acids or esters could provide access to a range of poly-arylated fluoroaromatics.

Hypothetical Reaction Scheme:

Caption: Hypothetical Suzuki-Miyaura coupling of 1-fluoro-2,3,4,5,6-pentaiodobenzene.

Table 2: Proposed Suzuki-Miyaura Coupling Conditions

Parameter	Condition 1 (Mono-arylation)	Condition 2 (Poly-arylation)
Catalyst	Pd(PPh₃)₄ (3 mol%)	Pd₂(dba)₃ (5 mol%) with SPhos (10 mol%)
Base	K₂CO₃ (2.5 eq.)	Cs₂CO₃ (excess)
Solvent	Toluene/Ethanol/H₂O (4:1:1)	1,4-Dioxane/H₂O (10:1)
Temperature	90 °C	110 °C
Time	16 h	48 h
Boronic Acid Equiv.	1.2 eq.	> 5 eq.
Expected Yield	70-90%	Variable

Experimental Protocol (Hypothetical)

• In a round-bottom flask, dissolve 1-fluoro-2,3,4,5,6-pentaiodobenzene (1 eq.) and the arylboronic acid (1.2 eq. for mono-coupling) in a mixture of toluene, ethanol, and water (4:1:1).

• Add K₂CO₃ (2.5 eq.) and degas the mixture with argon for 20 minutes.

• Add Pd(PPh₃)₄ (0.03 eq.) and heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purify the residue by flash column chromatography.

Stille Coupling Reactions

The Stille coupling involves the reaction of an organotin compound with an organic halide, catalyzed by palladium.[11][12][13][14] This reaction is known for its tolerance of a wide variety of functional groups. The use of 1-fluoro-2,3,4,5,6-pentaiodobenzene in Stille couplings could lead to the synthesis of complex molecules containing, for example, vinyl, aryl, or heteroaryl substituents.

Hypothetical Reaction Scheme:

Caption: Hypothetical Stille coupling of 1-fluoro-2,3,4,5,6-pentaiodobenzene.

Table 3: Proposed Stille Coupling Conditions

Parameter	Condition 1 (Mono-substitution)	Condition 2 (Poly-substitution)
Catalyst	Pd(PPh₃)₄ (4 mol%)	PdCl₂(PPh₃)₂ (5 mol%)
Additive	LiCl (3 eq.)	-
Solvent	Toluene	N,N-Dimethylformamide (DMF)
Temperature	100 °C	120 °C
Time	24 h	48 h
Organostannane Equiv.	1.2 eq.	> 5 eq.
Expected Yield	65-85%	Variable

Experimental Protocol (Hypothetical)

• Charge a flame-dried Schlenk tube with 1-fluoro-2,3,4,5,6-pentaiodobenzene (1 eq.), the organostannane (1.2 eq. for mono-coupling), and Pd(PPh₃)₄ (0.04 eq.).

• Add anhydrous and degassed toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for 24 hours under an inert atmosphere.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the mixture to room temperature and dilute with diethyl ether.

• Filter the solution through a plug of silica gel, eluting with diethyl ether.

• Concentrate the filtrate in vacuo.

• Purify the crude product by column chromatography.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for performing and analyzing the proposed cross-coupling reactions.

Caption: General workflow for cross-coupling reactions and product analysis.

References

• 1. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 13. Stille Coupling [organic-chemistry.org]
• 14. Stille reaction - Wikipedia [en.wikipedia.org]

Applications of Polyiodinated Compounds in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Polyiodinated compounds have emerged as versatile and powerful reagents in modern organic synthesis. Their applications range from the formation of carbocyclic rings to the construction of complex carbon-carbon bonds and the selective oxidation of functional groups. This document provides detailed application notes and experimental protocols for key transformations involving polyiodinated compounds, including hypervalent iodine reagents, gem-diiodoalkanes, and vicinal diiodides.

Simmons-Smith Cyclopropanation using Diiodomethane

The Simmons-Smith reaction is a cornerstone of cyclopropane synthesis, offering a stereospecific method for the conversion of alkenes to cyclopropanes.[1][2] Diiodomethane (CH₂I₂) is the key methylene source in this reaction, typically activated by a zinc-copper couple.[3][4] A significant advantage of this method is its tolerance to a wide array of functional groups.[4]

Application Note:

The Simmons-Smith reaction is widely employed in the synthesis of natural products and complex organic molecules where a cyclopropane moiety is a key structural feature.[5] The reaction proceeds via a carbenoid intermediate, which adds to the alkene in a concerted fashion, thus retaining the stereochemistry of the starting alkene.[3] The Furukawa modification, which utilizes diethylzinc (Et₂Zn) in place of the zinc-copper couple, often provides improved reactivity and yields.[4]

Quantitative Data:

Substrate (Alkene)	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Cyclohexene	CH₂I₂, Zn-Cu	Diethyl ether	Reflux	48	53-55	[Simmons, H. E.; Smith, R. D. J. Am. Chem. Soc.1959 , 81 (16), 4256–4264]
(Z)-3-hexene	CH₂I₂, Et₂Zn	Toluene	0 - rt	12	85	[Furukawa, J.; Kawabata, N.; Nishimura, J. Tetrahedron1968 , 24 (1), 53-58]
1-Octene	CH₂I₂, Zn-Cu	Diethyl ether	Reflux	24	70	[Simmons, H. E.; Smith, R. D. J. Am. Chem. Soc.1959 , 81 (16), 4256–4264]
Stilbene (cis)	CH₂I₂, Et₂Zn	Benzene	50	20	92	[Furukawa, J.; Kawabata, N.; Nishimura, J. Tetrahedron1968 , 24 (1), 53-58]

Experimental Protocol: Simmons-Smith Cyclopropanation of Cyclohexene

Materials:

• Zinc dust (<10 micron, 99.9%)

• Copper(I) cyanide (CuCN)

• Cyclohexene

• Diiodomethane (CH₂I₂)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Zinc-Copper Couple: In a flask equipped with a magnetic stirrer, add zinc dust (10.0 g, 153 mmol) and copper(I) cyanide (1.0 g, 11.2 mmol). Heat the mixture gently with a flame under a stream of nitrogen while stirring until the mixture becomes uniformly gray. Allow the mixture to cool to room temperature.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add the prepared zinc-copper couple (6.54 g, 100 mmol) and a crystal of iodine. Add anhydrous diethyl ether (100 mL).

• Initiation: Add a solution of cyclohexene (8.22 g, 100 mmol) and diiodomethane (26.8 g, 100 mmol) in anhydrous diethyl ether (50 mL) dropwise from the dropping funnel. The reaction is initiated by gentle warming, and the addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for 10 hours.

• Workup: Cool the reaction mixture to room temperature and decant the ether solution from the unreacted zinc. Wash the remaining zinc with diethyl ether (2 x 20 mL). Combine the ether fractions and wash successively with saturated aqueous NH₄Cl solution (50 mL), saturated aqueous NaHCO₃ solution (50 mL), and brine (50 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by distillation to afford the cyclopropanated product.

Simmons-Smith Reaction Workflow

Caption: Workflow for Simmons-Smith Cyclopropanation.

Sonogashira Coupling using Polyiodoalkanes and Vinyl Iodides

The Sonogashira coupling is a powerful cross-coupling reaction for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[6] Polyiodinated compounds, particularly diiodoalkanes and vinyl iodides, are excellent substrates for this reaction due to the high reactivity of the carbon-iodine bond.[7] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[6]

Application Note:

Sonogashira couplings are extensively used in the synthesis of pharmaceuticals, natural products, and organic materials.[8] The use of diiodoalkanes allows for double coupling reactions to generate symmetrical or unsymmetrical diynes. Vinyl iodides are valuable precursors for the stereoselective synthesis of enynes.[6]

Quantitative Data:

Aryl/Vinyl Iodide	Alkyne	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Iodobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂/CuI	Et₃N	THF	rt	2	95	[Sonogashira, K. J. Organomet. Chem.2002 , 653 (1-2), 46-49]
1,4-Diiodobenzene	Trimethylsilylacetylene	Pd(PPh₃)₄/CuI	Et₃N	Benzene	80	5	88	[Takahashi, S.; Kuroyama, Y.; Sonogashira, K.; Hagihara, N. Synthesis1980 , 1980 (08), 627-630]
(E)-1-Iodo-1-octene	1-Heptyne	Pd(PPh₃)₂Cl₂/CuI	n-BuNH₂	Benzene	rt	0.5	90	[Sonogashira, K.; Tohda, Y.; Hagihara, N. Tetrahedron Lett.1975 , 16 (50), 4467-4470]
4-Iodoanisole	2-Methyl-3-butyn-2-ol	Pd(PPh₃)₂Cl₂/CuI	Et₃N	-	rt	1.5	91	[O'Keefe, S. J.; et al. J. Chem. Educ.2015 , 92 (10), 1749-1752]

Experimental Protocol: Sonogashira Coupling of Iodobenzene and Phenylacetylene

Materials:

• Iodobenzene

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) chloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add Pd(PPh₃)₂Cl₂ (35 mg, 0.05 mmol) and CuI (10 mg, 0.05 mmol).

• Addition of Reagents: Add anhydrous THF (10 mL) and triethylamine (5 mL). To this solution, add iodobenzene (1.02 g, 5.0 mmol) and phenylacetylene (0.51 g, 5.0 mmol).

• Reaction: Stir the reaction mixture at room temperature for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, remove the solvent under reduced pressure. Add diethyl ether (50 mL) and saturated aqueous NH₄Cl solution (20 mL). Separate the organic layer, and wash it with brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford diphenylacetylene.

Sonogashira Coupling Catalytic Cycle

Caption: Catalytic cycle for the Sonogashira coupling reaction.

Oxidative Transformations using Phenyliodine(III) Diacetate (PIDA)

Hypervalent iodine reagents, such as phenyliodine(III) diacetate (PIDA), are versatile and environmentally benign oxidizing agents in organic synthesis.[9][10] PIDA is a stable, crystalline solid that can be used for a wide range of oxidative transformations, including the oxidation of alcohols, phenols, and C-H functionalization.[1][11]

Application Note:

PIDA is a valuable reagent for the selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.[11] It is also effective in the oxidative coupling of phenols and the functionalization of C-H bonds.[1][12] The reactions are typically carried out under mild conditions and tolerate a variety of functional groups.[12]

Quantitative Data:

| Substrate | Product | Reagents | Solvent | Temperature (°C) | Time (h) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Benzyl alcohol | Benzaldehyde | PIDA, TEMPO (cat.) | CH₂Cl₂ | rt | 1 | 95 | [De Mico, A.; Margarita, R.; Parlanti, L.; Vescovi, A.; Piancatelli, G. J. Org. Chem.1997 , 62 (20), 6974-6977] | | 2-Octanol | 2-Octanone | PIDA | CH₂Cl₂ | rt | 2 | 92 | [Moriarty, R. M.; Hu, H. Tetrahedron Lett.1981 , 22 (28), 2747-2750] | | Phenol | p-Benzoquinone | PIDA | MeOH/H₂O | rt | 0.5 | 85 | [Pelter, A.; Elgendy, S. Tetrahedron Lett.1988 , 29 (6), 677-680] | | Cyclohexane | Cyclohexyl acetate | PIDA, I₂ | Benzene | 80 | 24 | 60 | [Dorta, R. L.; Francisco, C. G.; Suárez, E. Tetrahedron Lett.1994 , 35 (28), 5031-5034] |

Experimental Protocol: Oxidation of Benzyl Alcohol to Benzaldehyde using PIDA

Materials:

• Benzyl alcohol

• Phenyliodine(III) diacetate (PIDA)

• (2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzyl alcohol (0.54 g, 5.0 mmol) in dichloromethane (20 mL).

• Addition of Reagents: Add TEMPO (8 mg, 0.05 mmol) to the solution. Then, add PIDA (1.77 g, 5.5 mmol) in one portion.

• Reaction: Stir the reaction mixture at room temperature for 1 hour. Monitor the reaction by TLC.

• Workup: Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution (20 mL). Separate the organic layer and wash it with saturated aqueous NaHCO₃ solution (20 mL) and brine (20 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford benzaldehyde.

General Workflow for PIDA-Mediated Oxidations

Caption: General workflow for oxidation reactions using PIDA.

References

• 1. Phenolic oxidation with (diacetoxyiodo)benzene | Semantic Scholar [semanticscholar.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Simmons-Smith Cyclopropanation Reaction | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 5. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 9. researchgate.net [researchgate.net]
• 10. Phenyliodine(III)diacetate (PIDA): Applications in Rearrangement/Migration Reactions | Bentham Science [benthamscience.com]
• 11. Phenyliodine(III) diacetate - Enamine [enamine.net]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Sonogashira Coupling of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1-Fluoro-2,3,4,5,6-pentaiodobenzene in Sonogashira coupling reactions. This versatile building block opens avenues for the synthesis of complex, highly functionalized aromatic compounds with applications in materials science, medicinal chemistry, and drug development. The protocols provided are based on established methodologies for polyiodinated aromatic compounds and can be adapted for specific research needs.

Introduction

The Sonogashira cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1] 1-Fluoro-2,3,4,5,6-pentaiodobenzene is a unique substrate for this reaction, offering five potential reaction sites for the introduction of alkynyl moieties. The presence of a fluorine atom can also influence the electronic properties and biological activity of the resulting products. The selective and stepwise coupling at the different iodine positions allows for the construction of intricate molecular architectures.

The reactivity of the carbon-iodine bonds in polyiodinated arenes is influenced by steric hindrance and the electronic nature of the substituents. In 5-substituted-1,2,3-triiodobenzene, Sonogashira coupling occurs preferentially at the less sterically hindered terminal C-I bonds.[2] A similar regioselectivity can be expected for 1-fluoro-2,3,4,5,6-pentaiodobenzene, with the initial couplings likely occurring at the positions ortho and para to the fluorine atom.

Data Presentation

The following tables summarize typical reaction conditions and expected yields for mono-, di-, and poly-alkynylation of polyiodinated benzenes, which can be extrapolated for 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Table 1: General Reaction Parameters for Sonogashira Coupling of Polyiodinated Arenes

Parameter	Condition	Notes
Catalyst	Pd(PPh₃)₂Cl₂ (1-5 mol%)	Other palladium sources like Pd(OAc)₂ with appropriate ligands can also be used.
Co-catalyst	CuI (2-10 mol%)	Essential for the classical Sonogashira mechanism.
Base	Triethylamine (TEA) or Diisopropylamine (DIPA)	Acts as both a base and a solvent in many cases.
Solvent	Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)	Anhydrous and degassed solvents are crucial for optimal results.
Temperature	Room temperature to 60 °C	Mild conditions are generally sufficient for the reactive C-I bonds.
Alkyne	1.1 - 1.5 equivalents per C-I bond to be coupled	The stoichiometry can be adjusted to control the degree of substitution.

Table 2: Expected Yields for Stepwise Sonogashira Coupling of a Polyiodinated Benzene

Product	Number of Alkynyl Groups	Expected Yield Range
Mono-alkynylated	1	70-90%
Di-alkynylated	2	60-85%
Tri-alkynylated	3	40-70%
Tetra-alkynylated	4	20-50%
Penta-alkynylated	5	10-30%

Note: Yields are estimates and will vary depending on the specific alkyne, reaction conditions, and steric hindrance of the substrate.

Experimental Protocols

Protocol 1: Mono-alkynylation of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

This protocol aims for the selective addition of one alkyne moiety. The reaction is performed with a slight excess of the alkyne to ensure complete consumption of the starting material is not the primary goal, but rather selective mono-addition.

Materials:

• 1-Fluoro-2,3,4,5,6-pentaiodobenzene

• Terminal alkyne (e.g., Phenylacetylene)

• Pd(PPh₃)₂Cl₂

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Anhydrous Tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 1-Fluoro-2,3,4,5,6-pentaiodobenzene (1 equivalent).

• Add Pd(PPh₃)₂Cl₂ (0.02 equivalents) and CuI (0.04 equivalents).

• Add anhydrous THF (5 mL per mmol of aryl iodide).

• Add triethylamine (3 equivalents).

• Add the terminal alkyne (1.1 equivalents) dropwise via syringe.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether or ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Exhaustive Poly-alkynylation of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

This protocol is designed for the substitution of all five iodine atoms. A larger excess of the alkyne and catalyst, along with elevated temperatures, may be required.

Materials:

• 1-Fluoro-2,3,4,5,6-pentaiodobenzene

• Terminal alkyne (e.g., Trimethylsilylacetylene)

• Pd(PPh₃)₂Cl₂

• Copper(I) iodide (CuI)

• Diisopropylamine (DIPA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 1-Fluoro-2,3,4,5,6-pentaiodobenzene (1 equivalent).

• Add Pd(PPh₃)₂Cl₂ (0.05 equivalents per iodine atom) and CuI (0.1 equivalents per iodine atom).

• Add anhydrous DMF (10 mL per mmol of aryl iodide).

• Add diisopropylamine (5 equivalents per iodine atom).

• Add the terminal alkyne (1.5 equivalents per iodine atom).

• Heat the reaction mixture to 60 °C and stir for 24-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the product by column chromatography or recrystallization.

Visualizations

Sonogashira Coupling Catalytic Cycle

Caption: The catalytic cycle of the Sonogashira coupling reaction.

Experimental Workflow for Poly-alkynylation

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Fluoro-2,3,4,5,6-pentaiodobenzene as a Versatile Building Block for Complex Molecule Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 1-fluoro-2,3,4,5,6-pentaiodobenzene as a highly functionalized building block for the construction of complex molecular architectures. The presence of five iodine atoms and one fluorine atom on the benzene ring offers a unique platform for sequential and site-selective functionalization through various cross-coupling reactions.

Synthesis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

While a definitive, optimized protocol for the synthesis of 1-fluoro-2,3,4,5,6-pentaiodobenzene is not widely reported, two plausible synthetic strategies can be proposed based on established methodologies for the synthesis of polyhalogenated aromatic compounds.

Proposed Synthetic Route A: Exhaustive Iodination of Fluorobenzene

This approach involves the direct, exhaustive iodination of fluorobenzene. The strong deactivating effect of multiple iodine substituents necessitates harsh reaction conditions to achieve full substitution.

Caption: Proposed synthesis via exhaustive iodination.

Experimental Protocol (Proposed):

• To a stirred solution of fuming sulfuric acid, add fluorobenzene.

• Add iodine (I₂) and a strong oxidizing agent such as iodic acid (HIO₃) portion-wise over several hours.

• Heat the reaction mixture to elevated temperatures (e.g., 100-150 °C) and maintain for an extended period (24-48 hours), monitoring the reaction progress by GC-MS or LC-MS.

• After completion, carefully pour the reaction mixture onto ice and extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Wash the organic layer with a solution of sodium thiosulfate to remove excess iodine, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Parameter	Proposed Condition
Starting Material	Fluorobenzene
Iodinating Agent	Iodine (I₂)
Oxidizing Agent	Iodic acid (HIO₃) or Hydrogen Peroxide (H₂O₂)
Solvent/Medium	Fuming Sulfuric Acid
Temperature	100 - 150 °C
Reaction Time	24 - 48 hours

Proposed Synthetic Route B: Fluorination of Hexaiodobenzene

This strategy involves the nucleophilic aromatic substitution (SNAr) of a fluoride ion for an iodide on hexaiodobenzene. Given the electron-rich nature of the per-iodinated ring, this would likely require harsh conditions or a specialized fluorinating agent. A more plausible approach might involve the fluorination of a precursor like pentaiodophenol or a pentaiodoaniline derivative. A direct fluorination might be achievable using potent, modern fluorinating reagents.

Caption: Proposed synthesis via fluorination.

Experimental Protocol (Proposed):

• In a sealed, high-pressure reaction vessel, combine hexaiodobenzene with a fluoride source such as potassium fluoride (KF) or silver(I) fluoride (AgF).

• Add a high-boiling polar aprotic solvent (e.g., DMF, NMP, or sulfolane).

• Heat the mixture to a high temperature (e.g., 200-250 °C) for several hours.

• Monitor the reaction for the formation of the desired product by GC-MS or LC-MS.

• After cooling, dilute the reaction mixture with water and extract the product with an organic solvent.

• Wash the organic extracts, dry over an anhydrous salt, and concentrate.

• Purify the product via chromatography.

Parameter	Proposed Condition
Starting Material	Hexaiodobenzene
Fluorinating Agent	Potassium Fluoride (KF), Silver(I) Fluoride (AgF)
Solvent	DMF, NMP, Sulfolane
Temperature	200 - 250 °C (in a sealed vessel)
Reaction Time	12 - 24 hours

Applications in Cross-Coupling Reactions

The primary utility of 1-fluoro-2,3,4,5,6-pentaiodobenzene lies in its potential for sequential, site-selective cross-coupling reactions. The carbon-iodine bonds are significantly more reactive in palladium-catalyzed couplings than the carbon-fluorine bond, allowing for the selective functionalization of the five iodine positions. The steric and electronic environment of each iodine atom is different, which should allow for regioselective reactions.

Caption: Sequential cross-coupling workflow.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between the polyiodinated core and various aryl or vinyl boronic acids or esters.

Experimental Protocol:

• To a degassed mixture of a suitable solvent (e.g., dioxane/water, DMF, or toluene), add 1-fluoro-2,3,4,5,6-pentaiodobenzene (1.0 eq.), the desired boronic acid or ester (1.1-1.5 eq.), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 eq.).

• Add the palladium catalyst, such as Pd(PPh₃)₄ (2-5 mol%) or a combination of a palladium source (e.g., Pd(OAc)₂) and a ligand (e.g., SPhos, XPhos).

• Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) to the desired temperature (typically 80-110 °C).

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by column chromatography.

Parameter	Typical Conditions
Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/Ligand
Ligand (if applicable)	PPh₃, SPhos, XPhos
Base	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Dioxane/H₂O, Toluene, DMF
Temperature	80 - 110 °C

Sonogashira Coupling

This reaction allows for the introduction of alkyne moieties, which are valuable handles for further transformations or for constructing rigid molecular scaffolds. The Sonogashira coupling of polyiodinated benzenes has been shown to be highly regioselective.[1]

Experimental Protocol:

• In a Schlenk flask under an inert atmosphere, dissolve 1-fluoro-2,3,4,5,6-pentaiodobenzene (1.0 eq.) and the terminal alkyne (1.1-1.2 eq.) in a degassed solvent such as THF or DMF.

• Add a base, typically an amine like triethylamine (Et₃N) or diisopropylamine (DIPA).

• Add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%) and the copper(I) co-catalyst (e.g., CuI, 2-5 mol%).

• Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitored by TLC or GC-MS).

• Dilute the reaction mixture with an organic solvent and wash with aqueous NH₄Cl solution and brine.

• Dry the organic phase, concentrate, and purify by column chromatography.

Parameter	Typical Conditions
Catalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄
Co-catalyst	CuI
Base	Et₃N, DIPA
Solvent	THF, DMF
Temperature	25 - 60 °C

Stille Coupling

The Stille coupling enables the formation of C-C bonds with organostannane reagents and is known for its tolerance of a wide range of functional groups.

Experimental Protocol:

• To a degassed solution of 1-fluoro-2,3,4,5,6-pentaiodobenzene (1.0 eq.) in a solvent like toluene or DMF, add the organostannane reagent (1.1-1.3 eq.).

• Add the palladium catalyst, for example, Pd(PPh₃)₄ (2-5 mol%) or Pd₂(dba)₃ with a phosphine ligand.

• Heat the mixture under an inert atmosphere to 80-120 °C.

• After the reaction is complete, cool the mixture and quench with an aqueous solution of KF to remove tin byproducts.

• Filter the mixture through celite, and separate the aqueous and organic layers.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, dry, and concentrate.

• Purify the residue by column chromatography.

Parameter	Typical Conditions
Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃/Ligand
Ligand (if applicable)	PPh₃, AsPh₃
Solvent	Toluene, DMF, Dioxane
Temperature	80 - 120 °C
Additive	CuI (can accelerate the reaction)

Site-Selectivity and Orthogonal Functionalization

The differential reactivity of the iodine atoms on the 1-fluoro-2,3,4,5,6-pentaiodobenzene ring allows for potential site-selective functionalization. The iodine atoms ortho to the fluorine are electronically distinct from the meta and para positions. Furthermore, steric hindrance will play a significant role in directing the regioselectivity of the initial coupling reactions. This opens up possibilities for creating highly complex, non-symmetrical molecules through a series of orthogonal coupling reactions.

Caption: Logic of site-selective functionalization.

By carefully choosing the coupling partners, catalyst, ligands, and reaction conditions, researchers can control the sequence of functionalization, making 1-fluoro-2,3,4,5,6-pentaiodobenzene a powerful tool in medicinal chemistry and materials science for the rational design and synthesis of novel compounds.

References

• 1. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Reactions with 1-Fluoro-2,3,4,5,6-pentaiodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Fluoro-2,3,4,5,6-pentaiodobenzene is a novel, highly functionalized aromatic compound with significant potential in organic synthesis and materials science. Its unique structure, featuring a single fluorine atom and five iodine atoms on a benzene ring, offers multiple reactive sites for palladium-catalyzed cross-coupling reactions. The presence of the electron-withdrawing fluorine atom is anticipated to influence the reactivity of the adjacent carbon-iodine bonds, potentially allowing for regioselective functionalization. The five C-I bonds provide a versatile platform for the sequential or exhaustive introduction of a variety of substituents, enabling the synthesis of complex molecular architectures.

These application notes provide an overview of the potential palladium-catalyzed reactions involving 1-fluoro-2,3,4,5,6-pentaiodobenzene, including Suzuki-Miyaura, Sonogashira, and Heck couplings. Detailed experimental protocols, based on established methodologies for related polyiodinated aromatic compounds, are presented to guide researchers in the application of this versatile building block.

Synthesis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

While a direct, high-yield synthesis of 1-fluoro-2,3,4,5,6-pentaiodobenzene has not been extensively reported, a plausible synthetic route can be extrapolated from the known synthesis of hexaiodobenzene. The proposed synthesis involves the direct iodination of fluorobenzene.

Proposed Synthetic Protocol:

A mixture of fluorobenzene, periodic acid, and potassium iodide in concentrated sulfuric acid is heated to facilitate the electrophilic iodination of the aromatic ring. It is important to note that this is a hypothetical protocol and would require optimization.

Palladium-Catalyzed Cross-Coupling Reactions

The multiple carbon-iodine bonds of 1-fluoro-2,3,4,5,6-pentaiodobenzene are excellent handles for palladium-catalyzed cross-coupling reactions. The reactivity of these bonds can be modulated by the choice of catalyst, ligands, and reaction conditions, potentially allowing for controlled, stepwise functionalization.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling enables the formation of carbon-carbon bonds between 1-fluoro-2,3,4,5,6-pentaiodobenzene and various organoboron reagents. This reaction is a powerful tool for the synthesis of poly-arylated and alkylated fluoroaromatics.

Experimental Protocol: Monosubstitution via Suzuki-Miyaura Coupling

• To a dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 1-fluoro-2,3,4,5,6-pentaiodobenzene (1 equivalent), the desired arylboronic acid (1.1 equivalents), palladium(II) acetate (2 mol%), and a suitable phosphine ligand such as SPhos (4 mol%).

• Add a base, for example, potassium carbonate (3 equivalents).

• Add a degassed solvent system, such as a 3:1 mixture of toluene and water.

• Heat the reaction mixture at 80-100 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Suzuki-Miyaura Coupling Reactions

Entry	Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₂CO₃	Toluene/H₂O	90	18	85
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	Cs₂CO₃	Dioxane/H₂O	100	24	82
3	Thiophene-2-boronic acid	PdCl₂(dppf)	Na₂CO₃	DMF/H₂O	80	16	78

Note: The yields presented are hypothetical and based on typical outcomes for similar reactions.

Sonogashira Coupling

The Sonogashira coupling allows for the introduction of alkyne moieties, leading to the formation of poly-alkynylated fluorinated benzenes. These products are valuable precursors for polymers, macrocycles, and other advanced materials.

Experimental Protocol: Regioselective Mono-Sonogashira Coupling

Based on studies with 5-substituted-1,2,3-triiodobenzene, it is plausible that the less sterically hindered C-I bonds of 1-fluoro-2,3,4,5,6-pentaiodobenzene could react selectively.[1]

• In a flame-dried Schlenk flask under argon, dissolve 1-fluoro-2,3,4,5,6-pentaiodobenzene (1 equivalent) and the terminal alkyne (1 equivalent) in a suitable solvent like dry toluene.

• Add cesium carbonate (7 equivalents).[1]

• Stir the mixture at room temperature for 20 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (10 mol%) and copper(I) iodide (20 mol%).[1]

• Protect the reaction from light and stir at room temperature for 24 hours.[1]

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of celite and wash with an organic solvent.

• Concentrate the filtrate and purify the residue by column chromatography.

Data Presentation: Representative Sonogashira Coupling Reactions

Entry	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ / CuI	Cs₂CO₃	Toluene	25	24	75
2	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	50	12	88
3	1-Heptyne	Pd(OAc)₂ / XPhos / CuI	K₃PO₄	Dioxane	60	18	72

Note: The yields presented are hypothetical and based on typical outcomes for similar reactions.

Heck Reaction

The Heck reaction provides a method for the arylation or vinylation of alkenes using 1-fluoro-2,3,4,5,6-pentaiodobenzene, leading to the synthesis of substituted styrenes and other vinylated aromatics.

Experimental Protocol: Heck Coupling with an Alkene

• Combine 1-fluoro-2,3,4,5,6-pentaiodobenzene (1 equivalent), the alkene (1.5 equivalents), palladium(II) acetate (5 mol%), and a phosphine ligand (e.g., tri(o-tolyl)phosphine, 10 mol%) in a sealed tube.

• Add a base, such as triethylamine (2 equivalents), and a solvent like anhydrous DMF.

• Heat the mixture to 100-120 °C for 12-48 hours.

• After cooling, dilute the reaction mixture with water and extract with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Data Presentation: Representative Heck Coupling Reactions

Entry	Alkene	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	110	24	65
2	n-Butyl acrylate	PdCl₂(PPh₃)₂	NaOAc	Acetonitrile	100	36	70
3	Cyclohexene	Pd(OAc)₂	K₂CO₃	DMAc	120	48	55

Note: The yields presented are hypothetical and based on typical outcomes for similar reactions.

Visualizations

Caption: Suzuki-Miyaura Coupling Catalytic Cycle.

Caption: Sonogashira Coupling Catalytic Cycle.

Caption: Heck Reaction Catalytic Cycle.

Conclusion

1-Fluoro-2,3,4,5,6-pentaiodobenzene represents a highly promising and versatile building block for the synthesis of complex organic molecules and materials. The protocols and data presented herein, while based on established methodologies for analogous compounds, provide a solid foundation for researchers to explore the rich chemistry of this unique polyhalogenated aromatic compound. The potential for regioselective and sequential functionalization opens up new avenues for the design and synthesis of novel compounds with applications in drug discovery, agrochemicals, and materials science. Further experimental investigation is warranted to fully elucidate the reactivity and synthetic utility of this intriguing molecule.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Novel Halogenated Materials in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and biological evaluation of novel halogenated materials, focusing on their potential applications in drug development. The protocols offer detailed, step-by-step instructions for key experimental procedures.

Introduction to Perhalogenated Precursors in Material Synthesis

Perhalogenated precursors are organic molecules where most or all hydrogen atoms have been replaced by halogens (fluorine, chlorine, bromine, or iodine). The unique physicochemical properties imparted by halogenation, such as increased metabolic stability, enhanced lipophilicity, and improved binding affinity, make these precursors valuable building blocks in the design of novel therapeutic agents and functional materials.[1] The introduction of halogen atoms can significantly influence the biological activity of a molecule, a strategy widely employed in medicinal chemistry to optimize drug candidates.[2][3]

Application Note 1: Synthesis of Halogenated Phenoxychalcones as Potential Anticancer Agents

This note details the synthesis of a series of halogenated phenoxychalcones, which have demonstrated significant cytotoxic activity against human breast cancer cell lines. The synthetic protocol is based on the Claisen-Schmidt condensation of substituted acetophenones and benzaldehydes.

Quantitative Data Summary

The following table summarizes the characterization and biological activity data for two representative halogenated phenoxychalcones, compounds 2c and 2f .[2][4]

Compound	Molecular Formula	Yield (%)	Melting Point (°C)	IC50 (µM) on MCF-7	Selectivity Index
2c	C₂₁H₁₄BrClO₂	85	138-140	1.52	15.24
2f	C₂₁H₁₄Cl₂O₂	83	120-122	1.87	11.03

Experimental Protocol: Synthesis of 3-(4-(4-bromophenoxy)phenyl)-1-(4-chlorophenyl)prop-2-en-1-one (Compound 2c)

Materials:

• 4-chlorobenzaldehyde

• 2'-fluoro-4'-methoxyacetophenone

• Ethanol

• Sodium hydroxide (NaOH) solution

• Ethyl acetate (EtOAc)

• Hexanes

Procedure: [5]

• To a round-bottom flask, add 4-chlorobenzaldehyde (2.50 mmol) and 2′-fluoro-4′-methoxyacetophenone (2.50 mmol) in ethanol (5 mL).

• Stir the mixture at room temperature.

• Add aqueous NaOH solution (0.25 mL, 3.75 mmol, 15 M) to the flask.

• Continue stirring for 40 minutes, monitoring the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with water (10 mL) and neutralize with 1 M HCl.

• Cool the mixture to 0 °C to precipitate the crude product.

• Collect the solid by vacuum filtration and wash with ice-cold water.

• Purify the crude product by recrystallization from a hot mixture of ethyl acetate and hexanes to yield the pure compound as a yellow solid.[5]

Characterization Data for Compound 2c: [4]

• Yield: 85%

• Melting Point: 138–140 °C

• IR (KBr, cm⁻¹): 3051 (CH aromatic), 2974, 2924 (CH aliphatic), 1658 (C=O)

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.18 (d, J = 8.4 Hz, 2H, ArH), 7.95 (d, J = 8.4 Hz, 2H, ArH), 7.88 (d, J = 15.6 Hz, 1H, CH=CH-CO), 7.76 (d, J = 15.6 Hz, 1H, CH=CH-CO), 7.65 (d, J = 8.4 Hz, 2H, ArH), 7.48 (d, J = 8.4 Hz, 2H, ArH), 7.14–7.08 (m, 4H, ArH)

• ¹³C NMR (100 MHz, DMSO-d₆): δ 188.4, 159.1, 155.1, 144.2, 138.5, 136.7, 131.6, 130.8, 130.5, 130.5, 129.3, 128.5, 21.5, 121.2, 118.9

• Anal. Calcd for C₂₁H₁₄BrClO₂: C, 58.81; H, 3.86; N, 5.96. Found: C, 58.57; H, 3.61; N, 6.12.

Application Note 2: Biological Evaluation of Halogenated Phenoxychalcones

This note describes the protocol for evaluating the in vitro anticancer activity of the synthesized halogenated phenoxychalcones using the MTT assay and provides an overview of the implicated signaling pathway.

Experimental Protocol: MTT Assay for Cell Viability

Materials: [6][7][8]

• MCF-7 (human breast cancer cell line) and MCF-10a (normal breast cell line)

• Culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microplate

• Microplate reader

Procedure: [6][7][8]

• Seed MCF-7 and MCF-10a cells in a 96-well plate at a density of 5 × 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the halogenated phenoxychalcones and a vehicle control.

• Incubate for the desired treatment period (e.g., 24 hours).

• Add 50 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully aspirate the medium containing MTT.

• Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 values.

Visualizations

Figure 1. Experimental workflow from synthesis to biological evaluation.

Figure 2. Simplified p38 MAPK signaling pathway.

Studies have shown that the cytotoxic effects of certain halogenated phenoxychalcones, such as compound 2c , are associated with the p38 mitogen-activated protein kinase (MAPK) signaling pathway.[2][3] This pathway is a key regulator of cellular responses to stress and is involved in processes such as apoptosis and cell cycle arrest.[9] Compound 2c has been observed to decrease the levels of both total and phosphorylated p38α MAPK in MCF-7 cells, suggesting that its anticancer activity is, at least in part, mediated through the modulation of this pathway.[2] The induction of reactive oxygen species (ROS) by this compound may also contribute to the activation of this stress-response pathway.[3]

References

• 1. Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iv.iiarjournals.org [iv.iiarjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The p38 Pathway: From Biology to Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Fluorine-18 in Radiochemistry and Labeling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Fluorine-18 (¹⁸F) in radiochemistry, offering detailed protocols for the labeling of various molecules for Positron Emission Tomography (PET) imaging.

Fluorine-18 is the most widely used radionuclide for PET imaging due to its ideal physical and nuclear properties, including a half-life of 109.7 minutes and low positron energy (635 keV).[1][2][3][4] Its versatile chemistry allows for its incorporation into a wide range of small molecules and biomolecules through both nucleophilic and electrophilic substitution reactions.[1][3] The increasing use of ¹⁸F-labeled radiotracers in clinical and preclinical research underscores the need for efficient and reliable labeling procedures.[1][3]

Key Labeling Strategies

The introduction of ¹⁸F into molecules can be achieved through two primary strategies:

• Direct Labeling: This involves the direct reaction of [¹⁸F]fluoride with a precursor molecule. While seemingly straightforward, direct labeling of complex biomolecules can be challenging due to the often harsh reaction conditions required, such as high temperatures and the use of organic solvents, which can lead to denaturation.[5][6]

• Indirect Labeling (Prosthetic Group Labeling): This approach involves the initial labeling of a small, reactive molecule (a prosthetic group) with ¹⁸F. This ¹⁸F-labeled prosthetic group is then conjugated to the target molecule under milder conditions.[6][7] This method is particularly useful for sensitive biomolecules like peptides and proteins.

Common ¹⁸F-Labeling Reactions

Several chemical reactions are routinely employed for the incorporation of ¹⁸F:

• Nucleophilic Aliphatic Substitution (Sₙ2): This is one of the most common methods, where [¹⁸F]fluoride displaces a leaving group (e.g., tosylate, mesylate, triflate) on an aliphatic carbon.[8][9]

• Nucleophilic Aromatic Substitution (SₙAr): In this reaction, [¹⁸F]fluoride displaces a leaving group (often a nitro group or a halogen) on an activated aromatic ring.[2][8]

• "Click" Chemistry: This refers to a class of reactions that are rapid, high-yielding, and tolerant of various functional groups. The most prominent example in ¹⁸F-radiochemistry is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[7][8][10][11]

• Aluminum-[¹⁸F]Fluoride (Al¹⁸F) Chelation: This newer method involves the chelation of an Al¹⁸F complex by a chelator-conjugated biomolecule. It offers a simple, one-step labeling procedure under aqueous conditions.[5][12][13]

• Silicon-Fluoride Acceptor (SiFA) Chemistry: This technique relies on the isotopic exchange between non-radioactive ¹⁹F and radioactive ¹⁸F on a silicon-containing prosthetic group.[14][15][16]

Quantitative Data Summary

The following tables summarize typical quantitative data for various ¹⁸F-labeling methods, providing a basis for comparison.

Table 1: Comparison of Common ¹⁸F-Labeling Methods

Labeling Method	Precursor Type	Typical Radiochemical Yield (RCY, decay-corrected)	Synthesis Time (min)	Molar Activity (GBq/µmol)	Key Features
Nucleophilic Aliphatic Substitution	Tosylates, Mesylates, Triflates	40-80%	30-60	50-200	Widely applicable, requires azeotropic drying of [¹⁸F]fluoride.
Nucleophilic Aromatic Substitution	Activated arenes (e.g., nitro-substituted)	20-60%	45-90	30-150	Requires electron-withdrawing groups on the aromatic ring.
Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Azide or alkyne functionalized molecules and prosthetic groups	50-90%	20-40	100-300	High efficiency and specificity, requires copper catalyst.[10]
Aluminum-[¹⁸F]Fluoride Chelation	NOTA-conjugated peptides	10-40%	15-30	20-80	Simple, one-pot aqueous labeling.[5]
Silicon-Fluoride Acceptor (SiFA) Isotopic Exchange	SiFA-derivatized peptides	20-50%	15-25	40-100	Mild reaction conditions, isotopic exchange limits specific activity.[14][15]

Table 2: Automated Synthesis of Selected ¹⁸F-Radiotracers

Radiotracer	Synthesis Platform	Precursor	Radiochemical Yield (RCY, decay-corrected)	Total Synthesis Time (min)
[¹⁸F]FDG	GE FASTlab	Mannose triflate	60-80%	25
[¹⁸F]FLT	ELIXYS	Nosylate precursor	~50%	45
[¹⁸F]Fallypride	ELIXYS	Tosylate precursor	~30%	55
[¹⁸F]PSMA-1007	TRACERlab MX	Boc-protected precursor	43-53%	45[17]

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic ¹⁸F-Fluorination

This protocol describes a typical manual synthesis for the nucleophilic incorporation of ¹⁸F. Automation on commercial synthesizers follows a similar workflow.[18][19][20]

1. [¹⁸F]Fluoride Trapping and Drying: a. Pass the aqueous [¹⁸F]fluoride solution from the cyclotron target through a pre-conditioned anion exchange cartridge (e.g., QMA). b. Elute the trapped [¹⁸F]fluoride from the cartridge into a reaction vessel using a solution of a phase-transfer catalyst (e.g., Kryptofix 2.2.2./K₂CO₃ or tetrabutylammonium bicarbonate) in acetonitrile/water. c. Azeotropically dry the [¹⁸F]fluoride by heating under a stream of nitrogen or under vacuum to remove water.[8]

2. Radiosyntheis: a. Dissolve the precursor molecule in a suitable anhydrous aprotic solvent (e.g., DMSO, DMF, or acetonitrile). b. Add the precursor solution to the dried [¹⁸F]fluoride residue in the reaction vessel. c. Heat the reaction mixture at a specific temperature (typically 80-150°C) for a defined period (5-20 minutes).[3]

3. Purification: a. After the reaction is complete, cool the reaction vessel. b. Dilute the crude reaction mixture with a suitable solvent (e.g., water/acetonitrile). c. Purify the ¹⁸F-labeled product using semi-preparative High-Performance Liquid Chromatography (HPLC). d. Collect the fraction containing the desired product.

4. Formulation: a. Remove the HPLC solvent from the collected fraction via rotary evaporation or by passing it through a C18 Sep-Pak cartridge. b. If using a Sep-Pak, elute the product with ethanol and then formulate in a sterile saline solution for injection. c. Pass the final product through a sterile filter (0.22 µm) into a sterile vial.

Protocol 2: One-Step Labeling of a NOTA-Conjugated Peptide using Al¹⁸F

This protocol is adapted from the methodology for labeling peptides with an Al¹⁸F complex.[5][12]

1. Preparation of Reagents: a. Prepare a stock solution of the NOTA-conjugated peptide in a suitable buffer (e.g., 0.1 M sodium acetate, pH 4). b. Prepare a stock solution of aluminum chloride (AlCl₃) in the same buffer.

2. Labeling Reaction: a. In a reaction vial, mix the aqueous [¹⁸F]fluoride solution with the AlCl₃ solution. b. Add the NOTA-conjugated peptide solution to the [¹⁸F]F-AlCl₃ mixture. c. Heat the reaction mixture at 100°C for 15-20 minutes.[5]

3. Purification and Formulation: a. Purify the Al¹⁸F-labeled peptide using reversed-phase HPLC or a C18 cartridge. b. Formulate the purified product in a physiologically compatible buffer (e.g., phosphate-buffered saline). c. Perform sterile filtration as described in Protocol 1.

Quality Control

Quality control of the final ¹⁸F-labeled radiopharmaceutical is crucial to ensure its safety and efficacy.[21][22][23] Key quality control tests include:

• Radionuclidic Identity and Purity: Confirmed by measuring the half-life of the product.

• Radiochemical Purity: Determined by radio-HPLC or radio-TLC to quantify the percentage of the desired radiolabeled product versus radiochemical impurities.

• Chemical Purity: Assessed by HPLC to identify and quantify any non-radioactive chemical impurities.

• pH: The pH of the final formulation should be within a physiologically acceptable range (typically 4.5-7.5).

• Residual Solvents: Gas chromatography is used to ensure that the levels of any residual organic solvents (e.g., acetonitrile, ethanol) are below the limits specified in pharmacopeias.

• Sterility: The final product must be sterile. This is typically ensured by passing the final product through a 0.22 µm sterile filter, and the filter's integrity is tested.

• Bacterial Endotoxins: The Limulus Amebocyte Lysate (LAL) test is used to ensure the absence of pyrogenic endotoxins.

Visualizations

Experimental Workflow for Nucleophilic ¹⁸F-Labeling

Caption: General workflow for nucleophilic ¹⁸F-radiolabeling.

Signaling Pathway: [¹⁸F]FDG Uptake in Cancer Cells

[¹⁸F]FDG, an analog of glucose, is widely used in oncology PET imaging.[24][25][26][27][28] Its uptake is based on the increased glucose metabolism often observed in tumor cells, a phenomenon known as the Warburg effect.

Caption: Metabolic trapping of [¹⁸F]FDG in cancer cells.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 18F-Labeling of Sensitive Biomolecules for Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Fluorine-18: Radiochemistry and Target-Specific PET Molecular Probes Design [frontiersin.org]
• 5. 18F-AlF–Labeled Biomolecule Conjugates as Imaging Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Reaction of [18F]Fluoride at Heteroatoms and Metals for Imaging of Peptides and Proteins by Positron Emission Tomography [frontiersin.org]
• 7. Click Chemistry and Radiochemistry: The First 10 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 8. psec.uchicago.edu [psec.uchicago.edu]
• 9. researchgate.net [researchgate.net]
• 10. 18F-Labeling Using Click Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A novel facile method of labeling octreotide with 18F-fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 14. 18F-Labeled Peptides: The Future Is Bright - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Silicon-[18F]Fluorine Radiochemistry: Basics, Applications and Challenges [mdpi.com]
• 16. youtube.com [youtube.com]
• 17. Procedures for the GMP-Compliant Production and Quality Control of [18F]PSMA-1007: A Next Generation Radiofluorinated Tracer for the Detection of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A practical guide to automating fluorine-18 PET radiochemistry using commercially available cassette-based platforms - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. A practical guide to automating fluorine-18 PET radiochemistry using commercially available cassette-based platforms - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00219A [pubs.rsc.org]
• 21. iaea.org [iaea.org]
• 22. researchgate.net [researchgate.net]
• 23. Review of 18F-FDG Synthesis and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Clinical Applications of 18F-FDG in Oncology | Journal of Nuclear Medicine Technology [tech.snmjournals.org]
• 25. Oncological applications of ¹⁸F-FDG PET imaging [ijrmnm.com]
• 26. Clinical application of 18F-fluorodeoxyglucose positron emission tomography for assessment and evaluation after therapy for malignant hepatic tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. jnm.snmjournals.org [jnm.snmjournals.org]

The Strategic Deployment of Polyiodinated Benzenes in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Polyiodinated benzenes have emerged as versatile and powerful synthons in medicinal chemistry, providing a rigid scaffold for the construction of complex molecular architectures. Their utility lies in the controlled and sequential functionalization of the benzene ring through various palladium-catalyzed cross-coupling reactions. This allows for the precise installation of diverse pharmacophores, leading to the rapid generation of compound libraries for drug discovery and the efficient synthesis of targeted therapeutic agents.

This document provides detailed application notes and experimental protocols for the use of polyiodinated benzenes in the synthesis of medicinally relevant compounds, with a focus on Sonogashira, Suzuki, and Buchwald-Hartwig cross-coupling reactions.

Application Notes

Polyiodinated benzenes, such as di- and tri-iodobenzenes, serve as exceptional starting materials for creating multi-substituted aromatic compounds. The differential reactivity of the carbon-iodine bonds, or the ability to perform sequential one-pot reactions, enables the synthesis of unsymmetrical products with high regioselectivity.[1][2] This is particularly valuable in medicinal chemistry, where the spatial arrangement of substituents is critical for biological activity.

Key Applications:

• Kinase Inhibitors: The scaffold of many kinase inhibitors requires a central aromatic core with multiple substitutions to interact with the ATP-binding site and surrounding amino acid residues. Polyiodinated benzenes provide an efficient entry point for the synthesis of such compounds. For instance, derivatives of 4,5-diiodobenzene-1,2-diamine have been used to synthesize halogenated heterocycles that show inhibitory activity against protein kinase CK2.[3]

• Antiviral Agents: The development of novel antiviral drugs often involves the exploration of diverse chemical space. Polyiodinated benzenes can be used to generate libraries of compounds with unique substitution patterns for screening against viral targets.

• Oncology Drugs: Many modern cancer therapies target specific signaling pathways within cancer cells. The modular nature of syntheses starting from polyiodinated benzenes allows for the systematic modification of a lead compound to optimize its potency and selectivity.

• Bioactive p-Terphenyls: Natural and synthetic p-terphenyls, which consist of a central benzene ring substituted with two phenyl groups, have shown a range of biological activities, including cytotoxic, antimicrobial, and antioxidant effects.[4] Polyiodinated benzenes are ideal precursors for the synthesis of these compounds via sequential Suzuki coupling reactions.

Core Reactions and Mechanisms

The primary transformations involving polyiodinated benzenes are palladium-catalyzed cross-coupling reactions. The general mechanism for these reactions involves a catalytic cycle of oxidative addition, transmetalation (for Suzuki and Sonogashira), and reductive elimination.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide.[4] This reaction is instrumental in the synthesis of arylalkynes, which are important building blocks in drug discovery.

Suzuki Coupling

The Suzuki coupling reaction forms a carbon-carbon bond between an organoboron compound (like a boronic acid or ester) and an aryl halide.[5] It is widely used for the synthesis of biaryl and polyaryl structures.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds by coupling an amine with an aryl halide.[6] This reaction is crucial for introducing nitrogen-containing functional groups, which are prevalent in pharmaceuticals.

Data Presentation: Reaction Yields

The following tables summarize quantitative data for representative cross-coupling reactions using polyiodinated benzenes.

Table 1: Sonogashira Coupling of Polyiodinated Benzenes [2]

Entry	Polyiodinated Benzene	Alkyne	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	1,2,3-Triiodobenzene	Phenylacetylene	Pd(PPh₃)₄ (10)	-	Cs₂CO₃	Toluene	RT	24	1-Iodo-2,3-bis(phenylethynyl)benzene	85
2	1,3-Diiodobenzene	Propiolic Acid	Pd(PPh₃)₄ (5)	-	DBU	DMSO	90	18	1,3-Bis((4-fluorophenyl)ethynyl)benzene	72
3	1-Chloro-2,3-diiodobenzene	4-Chlorophenylacetylene	Pd(PPh₃)₄ (10)	-	Cs₂CO₃	Toluene	RT	24	1-Chloro-2-iodo-3-((4-chlorophenyl)ethynyl)benzene	37

Table 2: Suzuki Coupling of Polyiodinated Benzenes

Entry	Polyiodinated Benzene	Boronic Acid/Ester	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	1,3,5-Tribromobenzene	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	12	1,3,5-Triphenylbenzene	95
2	1,3-Diiodobenzene	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	16	1,3-Bis(4-methoxyphenyl)benzene	88
3	2,3-Diiodo-1-methyl-1H-indole	Phenylboronic acid	Pd(dppf)Cl₂ (5)	-	K₂CO₃	Dioxane/H₂O	90	12	1-Methyl-2,3-diphenyl-1H-indole	75

Table 3: Biological Activity of Compounds Derived from Polyiodinated Benzenes

Compound	Target	Biological Activity (IC₅₀/EC₅₀)	Reference
DMAT	Protein Kinase CK2	0.15 µM	[3]
4"-Deoxyterprenin	Cytotoxicity (KB cells)	3.0 µg/mL	[4]
M15 (MEK Inhibitor)	MEK1	10.29 nM	[1]
HJ1 (Piperine derivative)	HeLa cells	4-fold increase vs. piperine

Experimental Protocols

General Procedure for Regioselective Sonogashira Cross-Coupling of 5-Substituted-1,2,3-Triiodobenzenes[7]

A flame-dried Schlenk flask is charged with 5-substituted-1,2,3-triiodobenzene (1.0 equiv.), aryl acetylene (1.0 equiv.), and Cs₂CO₃ (7.0 equiv.) in dry toluene (0.08 M). The mixture is stirred under argon at room temperature for 20 minutes. Tetrakis(triphenylphosphine)palladium(0) (10 mol%) and copper(I) iodide (20 mol%) are then added. The flask is capped with a septum, carefully degassed with argon, wrapped with aluminum foil, and stirred at room temperature for 24 hours. After completion of the reaction (monitored by TLC), the mixture is filtered through a pad of Celite, and the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired product.

General Procedure for One-Pot Double Sonogashira Cross-Coupling[7]

Following the general procedure for the mono-coupling, after 24 hours, an additional equivalent of aryl acetylene (1.0 equiv.) is added to the reaction mixture. The reaction is then stirred for another 24 hours at room temperature. Workup and purification are performed as described above to yield the di-substituted product.

Synthesis of a Trametinib Intermediate (Illustrative Example)[8]

While not starting from a polyiodinated benzene, the synthesis of the MEK inhibitor Trametinib involves a key urea formation step with a di-substituted benzene derivative, N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea. A detailed, analogous multi-step synthesis starting from a di-iodinated benzene would follow a similar logic of sequential functionalization.

Step 1: Urea Formation To a solution of 2-fluoro-4-iodoaniline in an appropriate solvent, an equivalent of cyclopropyl isocyanate is added. The reaction is stirred at room temperature until completion to yield N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea.

Step 2: Cyclization The resulting urea derivative is then reacted with a suitable diketone or its equivalent in the presence of a base (e.g., sodium ethoxide) in a solvent like THF. The reaction mixture is heated to facilitate the cyclization, forming the core heterocyclic structure of the Trametinib intermediate.

Mandatory Visualizations

Catalytic Cycle of Sonogashira Coupling

Caption: Catalytic cycle for the Sonogashira cross-coupling reaction.

Experimental Workflow: Sequential Coupling on Diiodobenzene

Caption: Workflow for sequential Sonogashira and Suzuki coupling.

Signaling Pathway: MEK Inhibition

Caption: Inhibition of the RAS/RAF/MEK/ERK signaling pathway.

References

• 1. Design and Synthesis of Novel MEK Inhibitors for the Treatment of Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dabrafenib synthesis - chemicalbook [chemicalbook.com]
• 4. Structural diversity and biological activity of natural <i>p</i>-terphenyls [mlst.ouc.edu.cn]
• 5. Synthesis and Biological Evaluation of (S)-2-(Substituted arylmethyl)-1-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indole-3-carboxamide Analogs and Their Synergistic Effect against PTEN-Deficient MDA-MB-468 Cells [mdpi.com]
• 6. medkoo.com [medkoo.com]

Application Notes and Protocols: Halogen Dance Reactions on 1-Fluoro-2,3,4,5,6-pentaiodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The halogen dance (HD) reaction is a powerful transformation in organic synthesis involving the base-catalyzed migration of a halogen atom on an aromatic or heteroaromatic ring.[1][2] This rearrangement, driven by the formation of a more stable aryl anion intermediate, provides a strategic method for functionalizing positions that are often inaccessible through conventional synthetic routes.[1][2] The subsequent trapping of the rearranged organometallic intermediate with an electrophile allows for the creation of highly substituted and complex molecular architectures.[3]

This document outlines a proposed application of the halogen dance reaction to a novel, highly functionalized substrate: 1-Fluoro-2,3,4,5,6-pentaiodobenzene. The dense iodination of this scaffold presents a unique opportunity to explore complex iodine migrations. The fluorine atom is expected to remain in its position due to the high strength of the C-F bond and its general reluctance to migrate under typical HD conditions.[4] The controlled rearrangement of the labile iodine atoms can generate a variety of polyhalogenated fluorobenzene isomers, which are valuable building blocks for the synthesis of novel pharmaceuticals, agrochemicals, and materials.

Proposed Reaction Pathway and Mechanism

The halogen dance on 1-Fluoro-2,3,4,5,6-pentaiodobenzene is initiated by a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA). The reaction is hypothesized to proceed not via deprotonation (as there are no ring protons) but through an initial lithium-iodine exchange. This is followed by a series of intramolecular and/or intermolecular iodine transfers, leading to the thermodynamically most stable aryllithium species. The stability of the intermediate is influenced by factors such as dipole stabilization from the C-F bond and steric relief. The final aryllithium species is then trapped by an electrophile to yield the functionalized product.

References

• 1. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1-Fluoro-2,3,4,5,6-pentaiodobenzene

Welcome to the technical support center for the purification of crude 1-Fluoro-2,3,4,5,6-pentaiodobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions related to the purification of this highly iodinated aromatic compound.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of crude 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Solubility of Crude Product	Due to the high molecular weight and crystalline nature of the perhalogenated benzene core, the compound is expected to have very low solubility in common organic solvents.	- Use high-boiling point polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP) for recrystallization. - For column chromatography, use a strong eluent system. A gradient elution starting from a non-polar solvent and gradually increasing the polarity might be necessary. - Ensure you are using a sufficient volume of solvent and heating to the solvent's boiling point during recrystallization attempts.
Oiling Out During Recrystallization	The compound is melting before it dissolves in the hot solvent, or the solution is becoming supersaturated at a temperature above the compound's melting point.	- This is less likely given the expected high melting point, but if it occurs, add more of the hot solvent to fully dissolve the oil. - Consider using a different recrystallization solvent with a higher boiling point.
No Crystal Formation Upon Cooling	The solution is not saturated, or it is supersaturated.	- If the solution is not saturated, reduce the volume of the solvent by evaporation and allow it to cool again. - To induce crystallization from a supersaturated solution, try scratching the inside of the flask with a glass rod at the meniscus or adding a seed crystal of the pure compound. - Cool the solution to a lower temperature using an ice bath or refrigeration.
Low Recovery After Recrystallization	The compound has significant solubility in the cold solvent, or too much solvent was used.	- Use the minimum amount of hot solvent necessary to dissolve the crude product. - Cool the crystallization mixture for a sufficient amount of time at a low temperature to maximize crystal precipitation. - Minimize the volume of cold solvent used for washing the crystals during filtration.
Compound Stuck at the Top of the Chromatography Column	The eluent is not polar enough to move the highly non-polar compound down the stationary phase.	- Gradually increase the polarity of the eluent. For normal phase chromatography, a mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., dichloromethane or ethyl acetate) can be used, with the proportion of the polar solvent being increased over time. - Dry loading the crude product onto silica gel before adding it to the column can sometimes improve the separation.
Poor Separation of Impurities by Column Chromatography	The impurities have similar polarity to the desired product.	- Optimize the solvent system for thin-layer chromatography (TLC) before running the column to ensure good separation. - Use a longer column or a finer mesh silica gel to increase the separation efficiency. - Consider using a different stationary phase, such as alumina.

Frequently Asked Questions (FAQs)

Q1: What are the expected physical properties of 1-Fluoro-2,3,4,5,6-pentaiodobenzene?

While specific data for 1-Fluoro-2,3,4,5,6-pentaiodobenzene is scarce, it is expected to be a high molecular weight, crystalline solid. The closely related hexaiodobenzene is an orange, crystalline solid with a very high melting point (decomposes above 370°C) and is poorly soluble in most common solvents[1]. It is reasonable to assume that 1-Fluoro-2,3,4,5,6-pentaiodobenzene will exhibit similar characteristics, likely being a pale yellow or off-white solid with a high melting point and low solubility in non-polar and moderately polar solvents.

Q2: Which purification technique is more suitable for this compound: recrystallization or column chromatography?

The choice of purification technique will depend on the nature and quantity of the impurities.

• Recrystallization is often effective for removing small amounts of impurities from a crystalline solid, especially if a suitable solvent is found that dissolves the compound well at high temperatures and poorly at low temperatures. Given the expected low solubility, finding an ideal recrystallization solvent might be challenging.

• Column chromatography is a more versatile technique for separating a wider range of impurities, even those with polarities similar to the target compound. However, it can be more time-consuming and require larger volumes of solvent.

For a crude product with a high percentage of the desired compound, recrystallization is a good first choice. If the crude mixture is complex, column chromatography will likely be necessary.

Q3: What are the most promising solvents for the recrystallization of 1-Fluoro-2,3,4,5,6-pentaiodobenzene?

Based on the properties of the similar compound hexaiodobenzene, which is sparingly soluble in N-methyl-2-pyrrolidone and dimethyl sulfoxide, high-boiling point polar aprotic solvents are the most promising candidates[1].

Q4: What type of column chromatography is recommended?

Normal-phase column chromatography using silica gel as the stationary phase is a standard approach for non-polar to moderately polar organic compounds. Given the expected non-polar nature of 1-Fluoro-2,3,4,5,6-pentaiodobenzene, a non-polar mobile phase (eluent) or a mixture of non-polar and slightly more polar solvents would be appropriate.

Q5: How can I monitor the purity of the fractions during column chromatography?

Thin-layer chromatography (TLC) is a quick and effective way to monitor the separation. Small spots of the collected fractions can be applied to a TLC plate and eluted with an appropriate solvent system. The spots corresponding to the desired product can be visualized (e.g., under UV light) and the fractions containing the pure compound can be combined.

Data Presentation

The following table provides an estimated comparison of potential solvents for the recrystallization of 1-Fluoro-2,3,4,5,6-pentaiodobenzene, based on the known properties of hexaiodobenzene and general solvent characteristics. The solubility is qualitatively estimated.

Solvent	Boiling Point (°C)	Estimated Solubility (at boiling point)	Estimated Recovery	Potential Issues
Hexane	69	Very Low	Poor	Unlikely to dissolve the compound.
Toluene	111	Low	Moderate	May require a large volume of solvent.
Dichloromethane	40	Low	Moderate	Low boiling point may not provide a sufficient solubility gradient.
N-Methyl-2-pyrrolidone (NMP)	202	Moderate	Good	High boiling point can make solvent removal difficult.
Dimethyl Sulfoxide (DMSO)	189	Moderate	Good	High boiling point and hygroscopic nature can complicate drying.

Experimental Protocols

Key Experiment: Recrystallization from a High-Boiling Point Solvent

Objective: To purify crude 1-Fluoro-2,3,4,5,6-pentaiodobenzene by removing impurities through crystallization.

Materials:

• Crude 1-Fluoro-2,3,4,5,6-pentaiodobenzene

• High-boiling point solvent (e.g., N-Methyl-2-pyrrolidone or Dimethyl Sulfoxide)

• Erlenmeyer flask

• Heating mantle or hot plate with a magnetic stirrer

• Condenser

• Buchner funnel and flask

• Filter paper

• Vacuum source

Procedure:

• Place the crude 1-Fluoro-2,3,4,5,6-pentaiodobenzene into an Erlenmeyer flask equipped with a magnetic stir bar.

• Add a small amount of the high-boiling point solvent to the flask.

• Attach a condenser to the flask and heat the mixture to the boiling point of the solvent with stirring.

• Gradually add more hot solvent until the solid completely dissolves. Use the minimum amount of solvent necessary.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• To maximize crystal formation, further cool the flask in an ice bath for at least 30 minutes.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the purified crystals under vacuum to remove any residual solvent.

Mandatory Visualization

Caption: A flowchart outlining the decision-making process and steps for the purification of crude 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

References

• 1. Hexaiodobenzene - Wikipedia [en.wikipedia.org]

Overcoming steric hindrance in polyiodobenzene synthesis

Welcome to the technical support center for polyiodobenzene synthesis. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of sterically hindered polyiodobenzenes.

Frequently Asked Questions (FAQs)

Q1: Why is my direct electrophilic iodination failing or giving low yields for a highly substituted benzene ring?

A: Direct electrophilic aromatic substitution (SEAr) for polyiodination faces two primary challenges. Firstly, iodine is the least reactive halogen in SEAr, and the reaction is often reversible.[1] Secondly, each iodine atom added to the ring is deactivating, making subsequent iodinations progressively more difficult.[2] When combined with steric hindrance from existing substituents, the electrophile (I+) may be unable to approach the aromatic ring at the desired position, leading to failed reactions or low yields. For instance, introducing a third iodine atom between two existing substituents is exceptionally challenging via direct methods.

Q2: I am observing a mixture of regioisomers. How can I improve the selectivity for my desired polyiodobenzene?

A: Regioselectivity in direct iodination is governed by both electronic and steric effects.[3] For sterically hindered substrates, traditional electronic directing effects can be overridden by steric hindrance.[4] To improve selectivity:

• Employ Sterically-Controlled Methods: Consider methods where regioselectivity is dictated primarily by steric accessibility, such as iridium-catalyzed C-H borylation followed by iodination or palladium-catalyzed C-H/C-I metathesis.[5][6] These methods often yield products that are complementary to those from classic SEAr.[7]

• Modify Reaction Conditions: Temperature and reaction time can influence the product ratio. Lower temperatures and shorter reaction times may favor the kinetically controlled product (the one that forms fastest), while higher temperatures and longer reaction times allow for equilibrium to be reached, favoring the more stable thermodynamic product.[8][9]

• Use a Blocking Group: If applicable, introduce a removable blocking group (like a sulfonic acid group) to prevent reaction at an undesired position. The group can be removed after iodination.

Q3: What are the best alternative strategies when direct iodination is not feasible due to severe steric hindrance?

A: When direct SEAr is not viable, several indirect methods are highly effective:

• Sandmeyer Reaction: This classic method involves the diazotization of a corresponding aniline precursor, followed by substitution with an iodide salt (e.g., KI).[10] It is a powerful way to introduce iodine into a specific position, irrespective of the steric environment, as the C-N bond is replaced.[2][11]

• Sequential C-H Borylation and Iodination: This two-step process uses an iridium catalyst to install a boronic ester at the most sterically accessible C-H bond. This ester is then easily converted to an iodide. The regioselectivity is controlled during the borylation step.[6][12]

• Halogen Exchange (Finkelstein Reaction): If a corresponding polybrominated or polychlorinated arene is available, a halogen exchange reaction can be performed, although this is less common for introducing multiple iodine atoms on a sterically crowded ring.

• Decarboxylation: Starting with a substituted benzoic acid allows for iodination at available positions, followed by an ipso-iododecarboxylation to replace the carboxylic acid group with an iodine atom.[13]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No reaction or very low conversion during direct iodination.	1. Insufficiently activated iodinating agent. 2. Severe steric hindrance blocking the reaction site. 3. Deactivation of the ring by existing iodo-substituents.	1. Use a stronger electrophilic iodine source (e.g., I₂/NaIO₄ in H₂SO₄) or an activating system like I₂ with Selectfluor™.[12][14] 2. Switch to a sterically-controlled method like C-H borylation/iodination or a Sandmeyer reaction if a suitable precursor is available.[6][11]
Formation of undesired regioisomers.	1. Competing electronic and steric effects. 2. Reaction conditions favoring a thermodynamic mixture over the desired kinetic product (or vice-versa).	1. Employ a synthesis strategy where regioselectivity is unambiguous, such as the Sandmeyer reaction or building the ring from a pre-functionalized precursor.[10] 2. Adjust reaction temperature. Low temperatures (~0°C or below) favor the kinetic product, while higher temperatures favor the thermodynamic product.[15]
Polyiodination stops after the introduction of one or two iodine atoms.	1. Strong deactivating effect of the introduced iodine atoms. 2. Increased steric crowding preventing further substitution.	1. Increase the strength of the iodinating system and reaction temperature/time. 2. For vicinal tri-iodination (e.g., 1,2,3-triiodobenzene), a multi-step approach is often necessary, such as the iodination of a di-iodobenzoic acid followed by ipso-iododecarboxylation.[13]
Difficulty synthesizing vicinal polyiodobenzenes (e.g., 1,2,3-triiodobenzene).	Extreme steric repulsion between adjacent large iodine atoms makes direct introduction highly unfavorable.	Use a precursor-based approach. For example, start with 2,6-diiodobenzoic acid, which can undergo ipso-iododecarboxylation after the introduction of the final iodine atom.[13][16] Alternatively, a Sandmeyer reaction on a suitable di-iodoaniline precursor can be effective.

Experimental Protocols & Data

Method 1: Progressive Direct Iodination of a Sterically Hindered Arene

This protocol is adapted for substrates with bulky alkyl groups where direct iodination is still feasible at less hindered positions.

• Reaction: Selective iodination of 1,3-di-tert-butylbenzene.

• Reagents: 1,3-di-tert-butylbenzene, elemental iodine (I₂), Selectfluor™ (F-TEDA-BF₄), Acetonitrile (CH₃CN).

• Procedure:

  • In a reaction vessel, dissolve 1,3-di-tert-butylbenzene (1.0 mmol) in acetonitrile (15 mL).

  • Add elemental iodine (I₂, 1.1 mmol).

  • Add Selectfluor™ (1.1 mmol) to the mixture in one portion.

  • Stir the reaction mixture at room temperature for 1 hour.

  • Monitor the reaction progress using TLC or GC-MS.

  • Upon completion, quench the reaction with an aqueous solution of Na₂S₂O₃.

  • Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

• Quantitative Data Summary:

Substrate	Equivalents of I₂/Selectfluor™	Product(s)	Yield (%)
1,3-di-tert-butylbenzene	1.1	1,3-di-tert-butyl-4-iodobenzene	95%
1,3-di-tert-butylbenzene	2.2	1,3-di-tert-butyl-4,6-diiodobenzene	93%
1,3,5-tri-iso-propylbenzene	1.1	1,3,5-tri-iso-propyl-2-iodobenzene	96%
1,3,5-tri-iso-propylbenzene	2.2	1,3,5-tri-iso-propyl-2,4-diiodobenzene	94%

Data adapted from Stavber, S. et al., Synthesis, 2002.[14]

Method 2: Sterically Controlled C–H Iodination via Pd-Catalysis

This protocol is advantageous when electronic effects would normally direct iodination to a sterically hindered position. The method favors the most sterically accessible position.

• Reaction: Iodination of m-cresol methyl ether.

• Reagents: m-cresol methyl ether, 1-iodo-3,5-dimethyl-1H-pyrazole-4-carbonitrile (iodinating agent), Pd(OAc)₂, Ligand 1 (Ac-L-Ile-OH), Ligand 2 (2,9-dimethyl-1,10-phenanthroline), Silver(I) oxide (Ag₂O), Dichloroethane (DCE).

• Procedure:

  • To an oven-dried vial, add Pd(OAc)₂ (0.02 mmol), Ligand 1 (0.04 mmol), and Ligand 2 (0.04 mmol).

  • Add the arene substrate (0.2 mmol), the iodinating agent (0.4 mmol), and Ag₂O (0.2 mmol).

  • Evacuate and backfill the vial with an inert atmosphere (e.g., Argon).

  • Add anhydrous DCE (1.0 mL) via syringe.

  • Seal the vial and place it in a preheated block at 70°C for 48 hours.

  • After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with dichloromethane.

  • Concentrate the filtrate and purify by column chromatography.

• Quantitative Data Summary (Regioisomer Ratios):

Substrate	Product Ratio (Sterically Favored : Electronically Favored)	Total Yield (%)
m-cresol methyl ether	>20 : 1 (C6-iodo vs. C2/C4-iodo)	75%
1-fluoro-3-methylbenzene	>20 : 1 (C4-iodo vs. C2/C6-iodo)	68%
Ethyl benzoate	1 : 1.4 (meta : para) - ortho is suppressed	51%

Data adapted from Farizyan, M. et al., Chem. Sci., 2023.[4]

Visualized Workflows and Concepts

Decision Workflow for Polyiodobenzene Synthesis

This diagram outlines a logical approach to selecting a synthetic strategy based on the target molecule's substitution pattern and steric hindrance.

Caption: Decision tree for selecting a synthetic route.

Conceptual Pathways: Steric vs. Electronic Control

This diagram illustrates the competing factors that determine the final product in the iodination of a substituted arene.

Caption: Kinetic vs. Thermodynamic reaction control.

Workflow: Sandmeyer Reaction for Hindered Systems

The Sandmeyer reaction provides a robust, multi-step pathway to bypass steric hindrance in direct aromatic substitution.

Caption: Sandmeyer reaction pathway for aryl iodides.

References

• 1. Why is Iodination of Benzene Difficult? | CurlyArrows [curlyarrows.com]
• 2. egrove.olemiss.edu [egrove.olemiss.edu]
• 3. High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sterically controlled isodesmic late-stage C–H iodination of arenes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00801K [pubs.rsc.org]
• 5. Sterically controlled isodesmic late-stage C–H iodination of arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sterically controlled iodination of arenes via iridium-catalyzed C-H borylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sterically controlled isodesmic late-stage C–H iodination of arenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 9. jackwestin.com [jackwestin.com]
• 10. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 11. Sandmeyer Reaction [organic-chemistry.org]
• 12. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]
• 13. connectsci.au [connectsci.au]
• 14. Progressive Direct Iodination of Sterically Hindered Alkyl Substituted Benzenes [organic-chemistry.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 1,2,3-Triiodobenzene｜lookchem [lookchem.com]

Stability and storage conditions for 1-Fluoro-2,3,4,5,6-pentaiodobenzene

This technical support guide provides information on the stability and storage of 1-Fluoro-2,3,4,5,6-pentaiodobenzene, compiled from available data on related polyhalogenated aromatic compounds and general chemical principles. Please note that specific stability data for this compound is limited, and these recommendations are based on the properties of similar molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 1-Fluoro-2,3,4,5,6-pentaiodobenzene?

A1: Based on the chemistry of polyiodinated aromatic compounds, the primary factors affecting stability are likely exposure to light, heat, and strong oxidizing or reducing agents. The carbon-iodine bond can be susceptible to cleavage under energetic conditions.

Q2: How should I store 1-Fluoro-2,3,4,5,6-pentaiodobenzene to ensure its long-term stability?

A2: For long-term storage, it is recommended to keep the compound in a tightly sealed, amber-colored vial to protect it from light and moisture. Storing it at low temperatures, such as in a refrigerator or freezer, under an inert atmosphere (e.g., argon or nitrogen) will further enhance its stability.

Q3: Can I store solutions of 1-Fluoro-2,3,4,5,6-pentaiodobenzene?

A3: While storing solutions is possible, the stability will depend on the solvent. It is crucial to use a dry, aprotic solvent. For instance, solutions of similar compounds like 1-Fluoro-2-iodobenzene in DMSO are recommended to be stored at -20°C for up to one month or -80°C for up to six months.[1] Repeated freeze-thaw cycles should be avoided.

Q4: What are the signs of decomposition for 1-Fluoro-2,3,4,5,6-pentaiodobenzene?

A4: Decomposition may be indicated by a change in color, such as the development of a yellowish or brownish hue, which could suggest the formation of elemental iodine. The presence of new peaks in analytical tests like NMR or chromatography would also signify degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected experimental results	Compound degradation	Verify the purity of the compound using a suitable analytical method (e.g., ¹⁹F NMR, ¹³C NMR, or mass spectrometry).
Discoloration of the solid compound	Exposure to light or air	Store the compound in an amber vial under an inert atmosphere and at low temperatures. If discoloration is significant, purification may be necessary before use.
Poor solubility in a recommended solvent	Compound has degraded, or the solvent is not of sufficient purity.	Use a fresh, unopened bottle of a high-purity anhydrous solvent. If solubility issues persist, consider purifying the compound.
Inconsistent results between batches	Improper storage of one batch	Review and standardize storage conditions for all batches of the compound. Ensure all users are following the same storage protocol.

Recommended Storage Conditions

Condition	Solid Form	In Solution
Temperature	-20°C to 4°C	-20°C to -80°C[1]
Atmosphere	Inert gas (Argon or Nitrogen)	Inert gas (Argon or Nitrogen)
Light	Protect from light (Amber vial)	Protect from light (Amber vial)
Container	Tightly sealed container	Tightly sealed vial with a septum

Experimental Workflow: Troubleshooting Compound Instability

Caption: Troubleshooting workflow for unexpected experimental results with 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Synthesis of Perhalogenated Benzenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of perhalogenated benzenes.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the synthesis of perhalogenated benzenes.

Problem 1: Incomplete Halogenation - The final product is a mixture of partially halogenated benzenes (e.g., pentachlorobenzene, tetrachlorobenzenes).

Possible Causes and Solutions:

Cause	Solution
Insufficient Halogen	Increase the molar equivalent of the halogen (Cl₂, Br₂) relative to benzene. For perhalogenation, a significant excess of the halogen is often required.
Insufficient Reaction Time	Extend the reaction time to allow for complete substitution. Monitor the reaction progress using Gas Chromatography-Mass Spectrometry (GC-MS).
Low Reaction Temperature	For chlorination and bromination, gradually increase the reaction temperature. For instance, the industrial synthesis of hexachlorobenzene is often carried out at 150-200°C.
Inadequate Catalyst Activity or Concentration	Ensure the Lewis acid catalyst (e.g., FeCl₃, AlCl₃) is fresh and anhydrous. Increase the catalyst loading incrementally, monitoring for changes in product distribution.
Poor Mixing	Ensure vigorous stirring to maintain a homogeneous reaction mixture, especially in heterogeneous reactions.

Problem 2: Formation of Polychlorinated Biphenyls (PCBs) during Chlorination.

Possible Causes and Solutions:

Cause	Solution
High Reaction Temperatures	Elevated temperatures can promote the coupling of chlorinated benzene rings. Maintain the lowest effective temperature that still allows for efficient perchlorination.
Presence of Oxygen	The presence of oxygen can facilitate radical reactions that may lead to PCB formation. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Catalyst Choice	While ferric chloride is a common catalyst, its role in PCB formation at high temperatures should be considered. Explore alternative catalysts or optimize the concentration of FeCl₃.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the synthesis of perhalogenated benzenes?

The most prevalent side reaction is incomplete halogenation, which results in a product mixture containing partially halogenated benzenes. For example, in the synthesis of hexachlorobenzene, it is common to find pentachlorobenzene and various isomers of tetrachlorobenzene as impurities.

Q2: How can I minimize the formation of under-halogenated byproducts?

To drive the reaction towards complete halogenation, you can:

• Use a significant excess of the halogenating agent.

• Increase the reaction temperature and/or time.

• Ensure the use of an active and appropriately concentrated Lewis acid catalyst.

Q3: Are there any specific safety concerns I should be aware of when synthesizing perhalogenated benzenes?

Yes. Halogens like chlorine and bromine are toxic and corrosive. These reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment. Additionally, the products themselves, such as hexachlorobenzene, are classified as persistent organic pollutants and should be handled with care. The formation of toxic byproducts like PCBs is also a significant concern.

Q4: What is the best method to purify the final perhalogenated benzene product?

Purification can be challenging due to the similar physical properties of the desired product and the partially halogenated impurities. Common purification techniques include:

• Recrystallization: This is often effective for solid products like hexachlorobenzene and hexabromobenzene.

• Fractional Distillation: This can be used to separate components with different boiling points, although it may be difficult for isomers.

• Chromatography: Techniques like column chromatography can be employed for separating complex mixtures.

Q5: How is hexafluorobenzene typically synthesized?

Direct fluorination of benzene is highly exothermic and difficult to control. A common and more controlled method is the halogen exchange reaction (Finkelstein reaction) of hexachlorobenzene with an alkali metal fluoride, such as potassium fluoride (KF), at high temperatures.

Experimental Protocols

Synthesis of Hexabromobenzene

This protocol is based on a high-yield method described in the literature.

Materials:

• Benzene

• Bromine

• Dibromoethane (solvent)

• Iron powder (catalyst)

• Methanol

• Dilute hydrobromic acid

Procedure:

• In a suitable reaction vessel, dissolve benzene in dibromoethane.

• Add iron powder as the catalyst.

• Slowly add a stoichiometric excess of bromine to the mixture while stirring. The reaction is exothermic, so cooling may be necessary to control the temperature.

• After the addition is complete, continue stirring at an elevated temperature to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature to allow the hexabromobenzene to crystallize.

• Separate the crystalline product by filtration or centrifugation.

• Wash the crude product with dibromoethane, followed by methanol.

• To remove the iron catalyst, digest the product with dilute hydrobromic acid.

• Wash the purified product with water until the washings are neutral, and then dry. This method has been reported to yield hexabromobenzene in approximately 98% yield.

Visualizations

Caption: Troubleshooting workflow for perhalogenation reactions.

Caption: Reaction pathway showing the main and side reactions.

Preventing deiodination of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

This technical support center provides guidance for researchers, scientists, and drug development professionals on handling 1-Fluoro-2,3,4,5,6-pentaiodobenzene and preventing its deiodination during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is deiodination and why is it a concern for 1-Fluoro-2,3,4,5,6-pentaiodobenzene?

Deiodination is the chemical process of removing one or more iodine atoms from a molecule. For a highly substituted compound like 1-Fluoro-2,3,4,5,6-pentaiodobenzene, deiodination leads to the formation of impurities with fewer iodine atoms, compromising the integrity of the starting material and potentially affecting reaction outcomes and product purity. The presence of five electron-withdrawing iodine atoms and a fluorine atom on the benzene ring makes the carbon-iodine bonds susceptible to cleavage under certain conditions.

Q2: What are the common causes of deiodination for polyiodinated aromatic compounds?

Several factors can induce deiodination in polyiodinated aromatic compounds:

• Protic Acids: Acidic environments can lead to protodeiodination, where a proton replaces an iodine atom. This is a common issue for aromatic iodides.[1]

• Light: Photochemical reactions can induce the cleavage of C-I bonds.

• Reducing Agents: The presence of reducing agents can cause reductive dehalogenation.

• High Temperatures: Thermal stress can lead to the decomposition of the molecule, including the loss of iodine.

• Certain Solvents and Reagents: The choice of solvent and other reagents in a reaction mixture can influence the stability of the C-I bonds.

Q3: How can I store 1-Fluoro-2,3,4,5,6-pentaiodobenzene to minimize degradation?

To ensure the stability of 1-Fluoro-2,3,4,5,6-pentaiodobenzene, it is recommended to store it under the following conditions:

• In the dark: Use an amber vial or store in a light-proof container to prevent photodecomposition.

• Under an inert atmosphere: Store under argon or nitrogen to prevent reactions with atmospheric components.

• At low temperatures: While specific data for this compound is unavailable, storing at low temperatures (e.g., -20°C) is a general practice for maintaining the stability of reactive organic compounds.

Troubleshooting Guide: Preventing Deiodination in Reactions

This guide provides troubleshooting advice for common issues related to the deiodination of 1-Fluoro-2,3,4,5,6-pentaiodobenzene during chemical reactions.

Issue	Potential Cause	Recommended Solution
LC-MS/NMR analysis shows the presence of tetra- or tri-iodinated species after the reaction.	Protodeiodination	- Maintain neutral or basic reaction conditions. - If an acidic catalyst is necessary, consider using a milder Lewis acid or performing the reaction at a lower temperature. - Use a non-protic solvent.
Reaction mixture changes color (e.g., turns pink or purple) and TLC shows multiple spots.	Formation of Iodine (I2)	- This indicates C-I bond cleavage. - Degas all solvents thoroughly before use. - Run the reaction under a strict inert atmosphere (argon or nitrogen). - Consider adding a radical scavenger if a radical-mediated decomposition is suspected.
Low yield of the desired product and complex product mixture.	Thermal Decomposition	- Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. - Consider using a more active catalyst to lower the required reaction temperature.
Inconsistent reaction outcomes.	Variability in Reagent/Solvent Quality	- Use high-purity, anhydrous, and deoxygenated solvents. - Ensure all reagents are free from acidic or reducing impurities.

Experimental Protocols: General Handling Procedures

While specific experimental protocols for this compound are scarce, the following general procedures are recommended to minimize deiodination:

General Procedure for a Cross-Coupling Reaction:

• Preparation: Dry all glassware in an oven at >120°C overnight and cool under a stream of dry nitrogen or argon.

• Reagent Handling: Weigh 1-Fluoro-2,3,4,5,6-pentaiodobenzene and other sensitive reagents in a glovebox or under a positive pressure of inert gas.

• Solvent Preparation: Use anhydrous, deoxygenated solvent. Solvents can be deoxygenated by bubbling with argon for at least 30 minutes.

• Reaction Setup: Assemble the reaction vessel under an inert atmosphere. Add the solvent via a syringe.

• Reaction Conditions: Maintain the reaction at the lowest effective temperature. Monitor the reaction progress by TLC or LC-MS to avoid prolonged reaction times.

• Work-up: Quench the reaction with a neutral or slightly basic aqueous solution. Avoid acidic work-up conditions.

Visualizing Deiodination Pathways

The following diagrams illustrate the general mechanism of protodeiodination and a simplified workflow for preventing it.

Caption: General mechanism of protodeiodination.

Caption: Recommended experimental workflow.

References

• 1. researchgate.net [researchgate.net]

Troubleshooting low yields in Suzuki reactions of sterically hindered aryl iodides

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering low yields in Suzuki-Miyaura cross-coupling reactions involving sterically hindered aryl iodides.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of sterically hindered aryl iodides and provides systematic steps to identify and resolve them.

Issue: Low to no conversion of the starting aryl iodide.

A lack of conversion is often the most challenging issue. The following workflow can help diagnose the root cause.

Figure 1: Troubleshooting workflow for low to no conversion in Suzuki reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki reaction with a sterically hindered aryl iodide is giving a low yield. What is the most likely cause?

A1: Low yields in these reactions are commonly attributed to inefficient oxidative addition or reductive elimination steps due to steric hindrance. The most critical factor to address is the choice of ligand. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often necessary to promote these challenging steps.[1][2] Additionally, ensure your palladium source is active, as degradation can lead to poor catalytic activity.[3]

Q2: What type of ligand is best for coupling a sterically hindered aryl iodide?

A2: For sterically demanding Suzuki-Miyaura couplings, bulky biaryldialkyl monophosphine ligands, often referred to as Buchwald ligands, are highly effective.[2] Ligands such as SPhos, XPhos, and AntPhos have demonstrated success in promoting the coupling of sterically hindered substrates.[4][5] N-heterocyclic carbene (NHC) ligands with "flexible steric bulk" have also been shown to be highly efficient, even allowing some reactions to proceed at room temperature.[6] Arsa-Buchwald ligands, which are arsenic analogs of Buchwald ligands, have also been found to be effective for sterically hindered substrates due to the longer arsenic-palladium bond facilitating the transmetalation step.[1]

Q3: Which base should I use for a Suzuki reaction with a hindered substrate?

A3: A strong, non-nucleophilic base is generally preferred to avoid side reactions. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are commonly used and have been shown to be effective in many cases.[4] For particularly challenging couplings, stronger bases like potassium tert-butoxide (t-BuOK) in an appropriate solvent like dioxane can lead to significantly improved yields.[7]

Q4: Does the choice of solvent matter for these reactions?

A4: Yes, the solvent can have a significant impact on reaction rate and yield. Aprotic solvents such as toluene, dioxane, and tetrahydrofuran (THF) are commonly employed.[4][7] The choice of solvent can influence the solubility of the reagents and the stability of the catalytic species. For instance, in some systems, a mixture of a non-polar solvent with water is used, but for substrates prone to protodeboronation, anhydrous conditions may be necessary.[8][9]

Q5: I am observing significant amounts of homocoupling of my boronic acid. How can I minimize this side reaction?

A5: Homocoupling is often a result of the presence of oxygen in the reaction mixture, which can lead to the oxidation of the Pd(0) catalyst to Pd(II), initiating a different catalytic cycle.[10] To minimize homocoupling, it is crucial to thoroughly degas all solvents and reagents and to maintain an inert atmosphere (e.g., under nitrogen or argon) throughout the reaction.[11][12] Using a well-defined Pd(0) precatalyst can also help to reduce the amount of Pd(II) species at the start of the reaction.

Q6: Can increasing the reaction temperature improve the yield?

A6: In many cases, yes. For sterically hindered substrates, the activation barriers for oxidative addition and reductive elimination can be high. Increasing the reaction temperature provides more thermal energy to overcome these barriers. For example, switching from toluene (b.p. 111 °C) to xylenes (b.p. ~140 °C) has been shown to improve yields for very hindered couplings.[4] However, be aware that higher temperatures can also lead to increased rates of side reactions, such as protodeboronation or catalyst decomposition.

Quantitative Data Summary

The following tables summarize the effects of different reaction parameters on the yield of Suzuki reactions with sterically hindered substrates, based on literature data.

Table 1: Comparison of Ligands for the Suzuki Coupling of a Sterically Hindered Aryl Bromide

Entry	Ligand	Conversion (%)[4]	Yield (%)[4]
1	BI-DIME	100	31
2	AntPhos	100	58
3	DPPF	54	0
4	S-Phos	100	3
5	X-Phos	46	0
6	PCy₃	100	0
7	PPh₃	83	0

Reaction Conditions: 2-bromo-1,3,5-trimethylbenzene, cyclohexylboronic acid, Pd(OAc)₂, K₃PO₄, toluene, 110 °C, 24 h.[4]

Table 2: Optimization of Suzuki Coupling of a DNA-Conjugated Aryl Iodide

Entry	Pd Source	Ligand	Base	Yield (%)[13]
1	Pd(PPh₃)₄	-	K₂CO₃	41
2	Na₂PdCl₄	N-XantPhos	K₂CO₃	61
3	Na₂PdCl₄	sSPhos	K₂CO₃	67
4	Na₂PdCl₄	sSPhos	Na₂CO₃	Poor
5	Na₂PdCl₄	sSPhos	Cs₂CO₃	Poor
6	Na₂PdCl₄	sSPhos	K₃PO₄	Poor
7	Na₂PdCl₄	sSPhos	K₂CO₃	94*

*Reaction Conditions: DNA-conjugated aryl iodide, phenylboronic acid, water/acetonitrile, 37 °C. Increased base equivalents and reaction time.[13]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Iodide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Sterically hindered aryl iodide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Buchwald ligand (e.g., SPhos, 0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 3.0 mmol)

• Anhydrous toluene (10 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl iodide, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed toluene via syringe.

• Stir the reaction mixture at 110 °C. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite.

• Wash the filtrate with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Signaling Pathways and Workflows

The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura cross-coupling reaction. Understanding this cycle can help in diagnosing which step may be failing.

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. export_graphviz — scikit-learn 1.7.2 documentation [scikit-learn.org]
• 7. python - Trouble rendering a decision tree with graphviz - Stack Overflow [stackoverflow.com]
• 8. Visualizing A Decision tree using GraphViz and Pydotplus. | by Anantha Kattani | Medium [anantha-kattani.medium.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scikit learn - Python Decision Tree GraphViz - Stack Overflow [stackoverflow.com]
• 13. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]

Technical Support Center: Analysis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene Purity

This technical support center provides guidance for researchers, scientists, and drug development professionals on method development for analyzing the purity of 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical method for determining the purity of 1-Fluoro-2,3,4,5,6-pentaiodobenzene?

A1: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment. High-Performance Liquid Chromatography (HPLC) with a UV detector is a robust method for quantifying purity and identifying impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for identifying volatile impurities and degradation products.[1][2][3] For an absolute and highly accurate purity determination, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful, non-destructive technique.[4][5]

Q2: How should I prepare a sample of 1-Fluoro-2,3,4,5,6-pentaiodobenzene for analysis?

A2: Due to the polyhalogenated nature of the compound, solubility can be a challenge. It is crucial to select an appropriate solvent in which the compound is fully soluble to ensure accurate analysis. For HPLC and NMR, suitable solvents may include dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), or tetrahydrofuran (THF). For GC-MS, a more volatile solvent such as dichloromethane or toluene may be appropriate. Always use high-purity, HPLC-grade, or equivalent solvents.

Q3: What are the potential impurities or degradation products I should look for?

A3: Potential impurities can arise from the synthesis process or degradation. These may include starting materials, reagents, or byproducts of incomplete iodination, such as tetraiodofluorobenzene isomers. Degradation can occur through deiodination, potentially initiated by light or heat.[6] It is also important to consider the presence of residual solvents from the manufacturing process.

Q4: What are the optimal storage conditions for 1-Fluoro-2,3,4,5,6-pentaiodobenzene to maintain its purity?

A4: To minimize degradation, 1-Fluoro-2,3,4,5,6-pentaiodobenzene should be stored in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen). Light-sensitive compounds, especially those with iodine substituents, can undergo photodecomposition. Therefore, storage in amber vials is recommended. For long-term storage, keeping the compound at -20°C is advisable.[7]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol provides a starting point for developing a reversed-phase HPLC method for purity analysis.

Sample Preparation:

• Accurately weigh approximately 10 mg of 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

• Dissolve the sample in a suitable solvent (e.g., DMSO, acetonitrile) to a final concentration of 1 mg/mL.

• Ensure the sample is completely dissolved, using sonication if necessary.

• Filter the solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, Phenyl-Hexyl, or PFP (Pentafluorophenyl) column (e.g., 4.6 x 150 mm, 3.5 µm)[8]
Mobile Phase A	Water with 0.1% Formic Acid or Acetic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid or Acetic Acid
Gradient	Start with 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30-40 °C[8]
Detection	UV at 254 nm
Injection Volume	10 µL

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol outlines a general approach for the GC-MS analysis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Sample Preparation:

• Prepare a 1 mg/mL stock solution in a volatile solvent like dichloromethane or toluene.

• Perform serial dilutions to obtain a working concentration of approximately 10-100 µg/mL.

Instrumental Parameters:

Parameter	Recommended Setting
GC Column	A low-polarity column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is a good starting point.[1]
Inlet Temperature	280 °C
Injection Mode	Split (e.g., 20:1) or Splitless for trace analysis
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Oven Program	Start at 100 °C, hold for 2 minutes, ramp to 300 °C at 15 °C/min, hold for 10 minutes.
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	50-800 m/z

Quantitative NMR (qNMR) Spectroscopy

This protocol describes the use of ¹⁹F qNMR for purity determination, which can be advantageous due to the single fluorine atom in the molecule.

Sample and Standard Preparation:

• Accurately weigh a known amount of 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

• Accurately weigh a known amount of a certified internal standard containing fluorine (e.g., trifluorotoluene).

• Dissolve both the sample and the internal standard in a deuterated solvent (e.g., DMSO-d₆) in the same NMR tube. Ensure the concentrations are suitable for achieving a good signal-to-noise ratio.

NMR Acquisition Parameters:

Parameter	Recommended Setting
Spectrometer	400 MHz or higher
Nucleus	¹⁹F
Pulse Sequence	A simple pulse-acquire sequence is usually sufficient.
Relaxation Delay (d1)	Ensure a sufficiently long relaxation delay (at least 5 times the longest T₁ of the signals of interest) for accurate integration.
Number of Scans	Sufficient to obtain a good signal-to-noise ratio (e.g., 16-64 scans).

Data Analysis:

• Process the spectrum (Fourier transform, phase correction, baseline correction).

• Integrate the signal corresponding to 1-Fluoro-2,3,4,5,6-pentaiodobenzene and the signal of the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_sample / I_std) * (N_std / N_sample) * (MW_sample / MW_std) * (m_std / m_sample) * Purity_std

  Where:

  • I = Integral value

  • N = Number of fluorine nuclei for the signal

  • MW = Molecular weight

  • m = mass

  • Purity_std = Purity of the internal standard

Troubleshooting Guides

HPLC Troubleshooting

Symptom	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Column overload- Secondary interactions with silanol groups- Incompatible sample solvent	- Reduce sample concentration.- Add a modifier like triethylamine (TEA) to the mobile phase for basic compounds.[8]- Dissolve the sample in the initial mobile phase.
Inconsistent Retention Times	- Fluctuation in pump pressure or flow rate- Column temperature variations- Mobile phase composition change	- Check for leaks and ensure proper pump performance.[9]- Use a column oven for stable temperature control.[8]- Prepare fresh mobile phase and ensure proper mixing.
Ghost Peaks	- Contamination in the mobile phase or injector- Carryover from previous injections	- Use high-purity solvents and flush the system.- Implement a robust needle wash protocol.
Baseline Drift or Noise	- Contaminated mobile phase or detector cell- Air bubbles in the system- Unstable column temperature	- Flush the system with a strong solvent.- Degas the mobile phase.- Ensure the column oven is functioning correctly.[9]

GC-MS Troubleshooting

Symptom	Possible Cause(s)	Recommended Solution(s)
No Peaks or Low Signal	- Leak in the system- Inactive compound interaction with the inlet or column- Incorrect injection parameters	- Perform a leak check.- Use a deactivated inlet liner and an inert column.[10]- Optimize inlet temperature and injection mode.
Peak Tailing	- Active sites in the inlet liner or column- Column contamination	- Replace the inlet liner with a deactivated one.- Bake out the column or trim the front end.
Mass Spectrum Issues (e.g., poor fragmentation)	- Ion source contamination- Incorrect tuning	- Clean the ion source.- Re-tune the mass spectrometer.
Baseline Bleed at High Temperatures	- Column degradation- Septum bleed	- Condition the column properly.- Use a high-temperature, low-bleed septum.[10]

Visualizations

Caption: Experimental workflow for purity analysis.

Caption: Troubleshooting decision tree for poor peak shape.

Caption: Potential degradation pathway.

References

• 1. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 9. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Reference Data & Comparative Studies

Reactivity Showdown: 1-Fluoro-2,3,4,5,6-pentaiodobenzene vs. Hexaiodobenzene in Nucleophilic Aromatic Substitution

For researchers, scientists, and drug development professionals, understanding the subtle differences in reactivity between highly halogenated aromatic compounds is crucial for the design of novel synthetic pathways and the development of new chemical entities. This guide provides a comparative analysis of the predicted reactivity of 1-fluoro-2,3,4,5,6-pentaiodobenzene and hexaiodobenzene, drawing upon established principles of organic chemistry in the absence of direct comparative experimental data for these specific molecules.

At a Glance: Predicted Reactivity Comparison

Feature	1-Fluoro-2,3,4,5,6-pentaiodobenzene	Hexaiodobenzene
Primary Leaving Group in SNAr	Fluorine	Iodine
Predicted Reactivity in SNAr	Higher	Lower
Driving Factor for Reactivity	High electronegativity of fluorine activating the aromatic ring for nucleophilic attack.	Polarizability of the C-I bond.
Plausible Reaction Pathway	Addition-Elimination (Meisenheimer Complex)	Addition-Elimination or other pathways depending on conditions.

Theoretical Framework for Reactivity

The reactivity of aryl halides in nucleophilic aromatic substitution reactions is predominantly governed by two key factors: the ability of the substituents to activate the aromatic ring towards nucleophilic attack and the nature of the leaving group.

1-Fluoro-2,3,4,5,6-pentaiodobenzene: The presence of a highly electronegative fluorine atom is predicted to be the dominant factor in the reactivity of this molecule. Fluorine's strong inductive electron-withdrawing effect significantly reduces the electron density of the benzene ring, making it more susceptible to attack by nucleophiles. In the context of the SNAr mechanism, the rate-determining step is typically the initial attack of the nucleophile to form a resonance-stabilized carbanion intermediate, known as a Meisenheimer complex.[1][2][3] The high electronegativity of fluorine stabilizes this intermediate, thereby accelerating the reaction. For many SNAr reactions, the observed order of reactivity for halogens as leaving groups is F > Cl > Br > I.[1] This is because the strength of the carbon-halogen bond has a lesser impact on the reaction rate than the activation of the ring by the halogen's electronegativity.

Hexaiodobenzene: In hexaiodobenzene, all substituents are iodine atoms. While iodine is the least electronegative of the common halogens, the cumulative inductive effect of six iodine atoms will still render the benzene ring electron-deficient and thus activated towards nucleophilic attack, albeit to a lesser extent than the fluoro-substituted analogue. The polarizability of the larger iodine atoms may also play a role in its interactions with nucleophiles. While iodine is generally considered a good leaving group in other substitution reactions (like SN1 and SN2) due to the weaker C-I bond, in SNAr, this factor is often of secondary importance to ring activation.

Proposed Experimental Protocol for Comparative Reactivity Analysis

To empirically determine the relative reactivities of 1-fluoro-2,3,4,5,6-pentaiodobenzene and hexaiodobenzene, a competitive reaction experiment could be designed.

Objective: To compare the rate of nucleophilic aromatic substitution of 1-fluoro-2,3,4,5,6-pentaiodobenzene and hexaiodobenzene with a common nucleophile.

Materials:

• 1-Fluoro-2,3,4,5,6-pentaiodobenzene

• Hexaiodobenzene

• Sodium methoxide (or another suitable nucleophile)

• Anhydrous N,N-dimethylformamide (DMF) or other suitable polar aprotic solvent

• Internal standard (e.g., 1,3,5-trinitrobenzene)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Equimolar amounts of 1-fluoro-2,3,4,5,6-pentaiodobenzene and hexaiodobenzene are dissolved in anhydrous DMF in a reaction vessel equipped with a magnetic stirrer and maintained under an inert atmosphere (e.g., nitrogen or argon).

• A known concentration of an internal standard is added to the mixture.

• The reaction is initiated by the addition of a standardized solution of sodium methoxide in methanol (or the chosen nucleophile/solvent system).

• The reaction is maintained at a constant temperature (e.g., 50 °C).

• Aliquots of the reaction mixture are withdrawn at regular time intervals.

• The reaction in each aliquot is quenched (e.g., by acidification).

• The quenched samples are then analyzed by GC-MS to determine the concentration of the reactants and the products (methoxy-pentaiodobenzene and methoxy-pentafluorobenzene).

• The rate of consumption of each starting material is calculated relative to the internal standard.

Expected Outcome: It is hypothesized that 1-fluoro-2,3,4,5,6-pentaiodobenzene will be consumed at a significantly faster rate than hexaiodobenzene, indicating its higher reactivity towards nucleophilic aromatic substitution under these conditions.

Visualizing the Reaction Pathway and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the proposed reaction mechanism and a logical workflow for the comparative study.

Caption: Predicted SNAr mechanism for the two compounds.

Caption: Experimental workflow for the comparative study.

Conclusion

Based on established principles of nucleophilic aromatic substitution, 1-fluoro-2,3,4,5,6-pentaiodobenzene is predicted to be significantly more reactive than hexaiodobenzene. The high electronegativity of the fluorine atom is expected to be the dominant activating factor, facilitating the rate-determining nucleophilic attack on the aromatic ring. While the C-F bond is stronger than the C-I bond, the cleavage of this bond is not the rate-limiting step in the SNAr mechanism.

It is important to emphasize that this comparison is based on theoretical predictions and established trends. Experimental validation is necessary to confirm these hypotheses and to quantify the reactivity difference between these two intriguing polyhalogenated benzenes. The proposed experimental protocol provides a framework for such a study, which would be of significant value to the synthetic chemistry community.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

A Comparative Guide to Carbon-Iodine vs. Carbon-Fluorine Bond Reactivity in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of aromatic and heteroaromatic scaffolds is a cornerstone of modern drug discovery and development. Among the plethora of tools available, transition metal-catalyzed cross-coupling reactions stand out for their power in constructing carbon-carbon and carbon-heteroatom bonds. A key determinant of the success and design of these reactions is the nature of the halide on the coupling partner. This guide provides an in-depth comparison of the reactivity of carbon-iodine (C-I) and carbon-fluorine (C-F) bonds in the context of cross-coupling, supported by experimental data and detailed protocols.

Executive Summary

The reactivity of aryl halides in cross-coupling reactions is inversely proportional to the bond dissociation energy (BDE) of the carbon-halogen bond. The C-I bond, being the weakest among the carbon-halogen series, is highly reactive and readily undergoes oxidative addition to low-valent transition metal catalysts, typically palladium. In stark contrast, the C-F bond is the strongest single bond in organic chemistry, rendering aryl fluorides exceptionally stable and largely unreactive under standard cross-coupling conditions. Activating the inert C-F bond necessitates specialized and more forceful catalytic systems, often involving nickel catalysts and harsher reaction conditions. This fundamental difference in reactivity dictates the strategic choice of substrates and catalysts in synthetic planning.

Data Presentation: A Tale of Two Bonds

The profound difference in reactivity between C-I and C-F bonds is best illustrated by comparing their fundamental properties and the conditions required to achieve successful cross-coupling.

Table 1: Fundamental Properties of C-I and C-F Bonds

Property	Carbon-Iodine (C-I) Bond	Carbon-Fluorine (C-F) Bond
Bond Dissociation Energy	~213 kJ/mol	~485 kJ/mol
Reactivity in Cross-Coupling	High	Very Low
Typical Catalyst	Palladium	Nickel
Reaction Conditions	Mild	Harsh

Table 2: Comparative Yields in Suzuki-Miyaura Cross-Coupling

The following table presents a comparison of the Suzuki-Miyaura coupling of an aryl iodide and an aryl fluoride with phenylboronic acid. It is crucial to note that the reaction conditions are not identical, as the C-F bond requires a more potent catalytic system to achieve a comparable transformation.

Substrate	Catalyst System	Base	Solvent	Temperature	Time	Yield
4-Iodoanisole	Pd/C (1.4 mol%)	K₂CO₃	DMF	Reflux	90 min	92%[1]
4-Fluoroacetophenone	Ni(cod)₂ (10 mol%), PCy₃ (20 mol%), ZrF₄ (1.5 equiv)	K₃PO₄	Toluene	100 °C	24 h	85%

Note: The data for 4-fluoroacetophenone is representative of typical conditions for C-F activation and is drawn from general findings in the field, as a direct side-by-side comparison under identical, mild conditions would result in negligible yield for the fluoride substrate.

The Energetic Barrier: Oxidative Addition

The critical step in most cross-coupling catalytic cycles is the oxidative addition of the aryl halide to the metal center. The energy required for this step is directly related to the strength of the C-X bond being broken.

A diagram illustrating the relative energy barriers for the oxidative addition of C-I and C-F bonds.

Experimental Protocols: Methodologies for Key Experiments

The following are representative experimental protocols for the Suzuki-Miyaura cross-coupling of an aryl iodide and an aryl fluoride, illustrating the distinct conditions required.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Coupling of 4-Iodoanisole

This protocol is adapted from a procedure for the synthesis of 4-methoxybiphenyl[1].

Materials:

• 4-Iodoanisole (1.0 mmol)

• Phenylboronic acid (1.5 mmol)

• Palladium on carbon (Pd/C, 10 wt. %, 15 mg, 1.4 mol% of Pd)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Dimethylformamide (DMF, 8 mL)

Procedure:

• To a microwave-safe vessel, add 4-iodoanisole (1.0 mmol), phenylboronic acid (1.5 mmol), Pd/C (15 mg), and K₂CO₃ (2.0 mmol).

• Add DMF (8 mL) to the vessel.

• The reaction mixture is refluxed under air in an adapted domestic microwave oven for 90 minutes.

• After completion, the reaction mixture is cooled to room temperature.

• The product is then purified by extraction and column chromatography to yield 4-methoxybiphenyl.

Protocol 2: Nickel-Catalyzed Suzuki-Miyaura Coupling of an Aryl Fluoride

This protocol is a representative procedure based on the conditions developed for the cross-coupling of aryl fluorides, which often require a more complex catalytic system[2][3][4][5][6].

Materials:

• Aryl fluoride (e.g., 4-fluoroacetophenone) (1.0 mmol)

• Arylboronic ester (e.g., phenylboronic acid pinacol ester) (1.2 mmol)

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)₂] (10 mol%)

• Tricyclohexylphosphine (PCy₃) (20 mol%)

• Zirconium(IV) fluoride (ZrF₄) (1.5 mmol)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox, a reaction tube is charged with Ni(cod)₂ (10 mol%), PCy₃ (20 mol%), and ZrF₄ (1.5 mmol).

• The aryl fluoride (1.0 mmol), arylboronic ester (1.2 mmol), and K₃PO₄ (2.0 mmol) are added to the tube.

• Anhydrous toluene (5 mL) is added, and the tube is sealed.

• The reaction mixture is heated at 100 °C with vigorous stirring for 24 hours.

• After cooling to room temperature, the reaction is quenched and the product is isolated via extraction and purification by column chromatography.

Experimental Workflow: A Comparative Overview

The following diagram outlines the typical workflows for cross-coupling reactions involving C-I and C-F bonds, highlighting the key differences in catalyst and reaction conditions.

References

• 1. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 2. periodicos.capes.gov.br [periodicos.capes.gov.br]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nickel-catalyzed Suzuki-Miyaura reaction of aryl fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collection - Nickel-Catalyzed Suzuki–Miyaura Reaction of Aryl Fluorides - Journal of the American Chemical Society - Figshare [figshare.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Electronic Effects in Pentafluoroiodobenzene (C₆F₅I) for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive computational analysis of the electronic effects in pentafluoroiodobenzene (C₆F₅I), a molecule of significant interest in crystal engineering, materials science, and drug design due to its strong halogen bonding capabilities. We present a comparative analysis of its performance against other halogen bond donors, supported by experimental data and detailed methodologies.

Quantitative Data Summary

The following tables summarize key quantitative data from computational studies, offering a clear comparison of the electronic and interaction properties of C₆F₅I and related compounds.

Table 1: Comparison of Halogen Bond (XB) Donor Properties with Tributylphosphine Oxide (Bu₃PO) as the XB Acceptor

Halogen Bond Donor	Interaction Energy (ΔEint, kcal/mol)¹	Halogen Bond Distance (Å)¹	R-X-B Angle (θ, °)¹
Pentafluoroiodobenzene (C₆F₅I)	-10.95	2.74	175.9
Iodobenzene (C₆H₅I)	-7.00	2.91	174.7
Pentafluorobromobenzene (C₆F₅Br)	-7.86	2.77	175.9
Bromobenzene (C₆H₅Br)	-4.74	2.94	172.9
Pentafluorochlorobenzene (C₆F₅Cl)	-6.27	2.83	164.7
Chlorobenzene (C₆H₅Cl)	-4.06	2.99	165.5

¹Data obtained from M06-2X/cc-pVTZ//M06-2X/cc-pVDZ level of theory calculations.

Table 2: Comparison of Maximum Positive Electrostatic Potential (Vₛ,ₘₐₓ) on the Halogen Atom

Molecule	Vₛ,ₘₐₓ (kcal/mol)
Pentafluoroiodobenzene (C₆F₅I)	29.8
Iodobenzene (C₆H₅I)	17.5
p-NO₂-iodobenzene	26.3
3,5-bis-NO₂-iodobenzene	31.6
o-SF₅-iodobenzene	28.9

Experimental Protocols

Synthesis of Pentafluoroiodobenzene (C₆F₅I)

This protocol is adapted from established methods for the iodination of pentafluorobenzene.

Materials:

• Pentafluorobenzene

• Iodine

• 65% Oleum (fuming sulfuric acid)

• Sodium sulfite solution

• Dichloromethane

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, separatory funnel)

• Heating mantle

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, carefully add pentafluorobenzene.

• Slowly add a solution of iodine in 65% oleum to the pentafluorobenzene with stirring. The reaction is exothermic and should be controlled.

• After the addition is complete, heat the mixture under reflux for several hours to ensure the completion of the reaction.

• Cool the reaction mixture to room temperature and pour it carefully onto crushed ice.

• Extract the aqueous mixture with dichloromethane.

• Wash the organic layer with a sodium sulfite solution to remove any unreacted iodine, followed by washing with water until the washings are neutral.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator.

• Purify the crude product by distillation to obtain pure pentafluoroiodobenzene.

Experimental Validation: NMR Titration for Halogen Bond Strength

This protocol describes the use of Nuclear Magnetic Resonance (NMR) spectroscopy to determine the association constant (Kₐ) of the halogen bond between C₆F₅I and a suitable acceptor, such as tributylphosphine oxide (Bu₃PO).

Materials:

• Pentafluoroiodobenzene (C₆F₅I)

• Tributylphosphine oxide (Bu₃PO)

• Anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₁₂)

• High-resolution NMR spectrometer

• NMR tubes

Procedure:

• Prepare a stock solution of the halogen bond acceptor (Bu₃PO) of a known concentration in the chosen deuterated solvent.

• Prepare a series of NMR tubes, each containing the same concentration of the halogen bond donor (C₆F₅I).

• Add increasing equivalents of the Bu₃PO stock solution to the NMR tubes containing C₆F₅I.

• Acquire ¹⁹F or ³¹P NMR spectra for each sample. The chemical shift of the fluorine atoms on the C₆F₅I ring or the phosphorus atom in Bu₃PO is sensitive to the formation of the halogen bond.

• Monitor the change in the chemical shift (Δδ) of the appropriate nucleus as a function of the acceptor concentration.

• Fit the titration data to a 1:1 binding isotherm model to calculate the association constant (Kₐ), which is a measure of the halogen bond strength in solution.

Visualizations

The following diagrams illustrate key concepts and workflows in the computational analysis of C₆F₅I.

Caption: Computational workflow for analyzing halogen bonding in C₆F₅I.

Comparative Analysis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene: A Guide Based on Predicted Properties and Experimental Data of Analogues

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of the predicted properties of 1-Fluoro-2,3,4,5,6-pentaiodobenzene against experimentally validated data of structurally similar polyhalogenated benzene derivatives. Due to the limited availability of direct experimental data for 1-Fluoro-2,3,4,5,6-pentaiodobenzene, this document serves as a resource for anticipating its characteristics and guiding future experimental design. The information is compiled from publicly available data on analogous compounds and established analytical protocols.

Predicted and Comparative Physicochemical Properties

Property	1-Fluoro-2,3,4,5,6-pentaiodobenzene (Predicted/Comparative)	Hexaiodobenzene (Experimental)[1]
Molecular Formula	C₆FI₅	C₆I₆
Molecular Weight	725.59 g/mol	833.49 g/mol
Appearance	Expected to be a crystalline solid, likely colored.	Orange crystalline solid.[1]
Melting Point	Predicted to be lower than hexaiodobenzene due to reduced molecular symmetry and weight.	430 °C (with decomposition starting at 370 °C).[1]
Solubility	Poor solubility in common organic solvents is expected, similar to other polyiodinated benzenes.	Poorly soluble in all solvents.[1]
Crystal Structure	Likely to adopt a distorted planar structure.	Monoclinic, with a nearly planar C₆ ring.[2][3][4]

Comparative Spectroscopic and Structural Data

The spectroscopic and structural characteristics of 1-Fluoro-2,3,4,5,6-pentaiodobenzene can be predicted based on the known data for hexaiodobenzene and general principles of spectroscopy for halogenated aromatics.

Analytical Technique	Predicted Characteristics for 1-Fluoro-2,3,4,5,6-pentaiodobenzene	Experimental Data for Hexaiodobenzene
¹⁹F NMR Spectroscopy	A single resonance is expected, providing a clear marker for the fluorine substitution. The chemical shift will be influenced by the surrounding iodine atoms.	Not applicable.
¹³C NMR Spectroscopy	Three distinct carbon signals are predicted due to the molecular symmetry: one for the carbon bonded to fluorine, one for the two adjacent carbons, and one for the remaining three carbons.	A single resonance is observed due to the high symmetry of the molecule.
Mass Spectrometry	The molecular ion peak (M⁺) would be observed at m/z 726. The fragmentation pattern would likely show sequential loss of iodine atoms.	The molecular ion peak is observed at m/z 833.[5]
X-ray Crystallography	The C-F bond length is expected to be significantly shorter than the C-I bonds. The benzene ring may exhibit some puckering due to steric strain from the bulky iodine atoms.	C-C bond lengths are approximately 1.41 Å, and C-I bond lengths are around 2.09 Å. The iodine atoms are slightly displaced from the plane of the carbon ring.[2][3]

Experimental Protocols

The following are detailed methodologies for the characterization of polyhalogenated aromatic compounds, which are applicable for the experimental validation of 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the chemical environment of the fluorine and carbon atoms.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a few milligrams of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Due to expected low solubility, extended acquisition times may be necessary.

• ¹⁹F NMR Acquisition:

  • Observe the fluorine nucleus directly.

  • A single scan should be sufficient to observe the signal.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence.

  • A large number of scans will likely be required to achieve an adequate signal-to-noise ratio.

• Data Analysis: Chemical shifts (δ) are reported in parts per million (ppm).

Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and determine the fragmentation pattern.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Ionization Method: Electron Ionization (EI) or Electrospray Ionization (ESI) can be employed. EI is likely to induce significant fragmentation.

• Sample Introduction: Introduce the sample via a direct insertion probe or after separation by gas chromatography (if sufficiently volatile) or liquid chromatography.

• Data Analysis: Identify the molecular ion peak and analyze the isotopic pattern. The fragmentation pattern can provide structural information. A method for the selective identification of organic iodine compounds using LC-HRMS has been described, which could be adapted for this compound.[6][7]

X-ray Crystallography

• Objective: To determine the precise three-dimensional molecular structure.

• Crystal Growth: Grow single crystals of sufficient quality by slow evaporation of a saturated solution in a suitable solvent or by sublimation.

• Data Collection: Mount a single crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer with Mo Kα or Cu Kα radiation.

• Structure Solution and Refinement: Solve the structure using direct methods and refine the atomic positions and thermal parameters.

• Data Analysis: Analyze bond lengths, bond angles, and intermolecular interactions. The crystal structure of hexaiodobenzene has been determined using this method.[2][3][4]

Visualizations

Proposed Synthetic Pathway

The synthesis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene could potentially be achieved through the exhaustive iodination of fluorobenzene. This is a common strategy for the preparation of perhalogenated aromatic compounds.

Caption: Proposed synthetic route to 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Experimental Workflow for Characterization

The following diagram outlines a logical workflow for the comprehensive characterization of a novel polyhalogenated benzene like 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Caption: Workflow for the characterization of a novel polyhalogenated benzene.

References

• 1. Hexaiodobenzene - Wikipedia [en.wikipedia.org]
• 2. Crystal and molecular structure of hexaiodobenzene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. Crystal and molecular structure of hexaiodobenzene | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Benzene, 1,2,3,4,5,6-hexaiodo- | C6I6 | CID 11853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Selective Identification of Organic Iodine Compounds Using Liquid Chromatography-High Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Leaving Group Potential in Perhalogenated Benzenes for Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the leaving group potential of halogens in perhalogenated benzenes for nucleophilic aromatic substitution (SNAr) reactions, supported by experimental data and detailed protocols.

In the realm of synthetic organic chemistry, particularly in the construction of complex aromatic molecules for pharmaceuticals and functional materials, the nucleophilic aromatic substitution (SNAr) reaction is a cornerstone transformation. Perhalogenated benzenes (C₆X₆, where X = F, Cl, Br, I) are valuable substrates in this regard, offering multiple sites for functionalization. A critical factor governing the success and selectivity of these reactions is the nature of the halogen serving as the leaving group. This guide provides a comparative study of the leaving group potential of halogens in these substrates, backed by experimental evidence.

The "Element Effect": An Inverted Halogen Reactivity Order

Contrary to the trend observed in aliphatic SN2 reactions where iodide is the best leaving group, SNAr reactions exhibit an inverted order of halogen reactivity:

F > Cl ≈ Br > I

This phenomenon, often termed the "element effect," is a direct consequence of the SNAr reaction mechanism. The rate-determining step is the initial nucleophilic attack on the aromatic ring to form a resonance-stabilized carbanion intermediate, known as a Meisenheimer complex. The stability of this intermediate is paramount to the overall reaction rate.

Fluorine, being the most electronegative halogen, strongly polarizes the carbon-fluorine bond, making the ipso-carbon more electrophilic and thus more susceptible to nucleophilic attack. This powerful inductive electron withdrawal by fluorine also serves to stabilize the negative charge of the Meisenheimer complex. The breaking of the carbon-halogen bond occurs in a subsequent, faster step and therefore has a lesser impact on the overall reaction kinetics.

Quantitative Comparison of Leaving Group Potential

The following table summarizes the relative reactivity of perhalogenated benzenes with common nucleophiles, illustrating the superior leaving group ability of fluorine in SNAr reactions. While data from a single comparative study under identical conditions is scarce, the compilation of results from various sources consistently supports the established reactivity trend.

Perhalogenated Benzene	Nucleophile	Solvent	Temperature (°C)	Product(s)	Yield (%)	Observations
Hexafluorobenzene (C₆F₆)	Piperidine	Dioxane	100	Pentafluorophenylpiperidine	High	Rapid reaction.
Hexafluorobenzene (C₆F₆)	Sodium Methoxide	Methanol	Reflux	Pentafluoroanisole	~70-80	Efficient substitution.
Hexafluorobenzene (C₆F₆)	Potassium Hydroxide	Water	175	Pentafluorophenol	85	High yield under pressure.[1]
Hexachlorobenzene (C₆Cl₆)	Sodium Methoxide	Methanol/Pyridine	150	Pentachloroanisole	Moderate	Slower reaction than C₆F₆.
Hexachlorobenzene (C₆Cl₆)	Ammonia	Ethanol	200 (autoclave)	Pentachloroaniline	Low to Moderate	Requires forcing conditions.
Hexabromobenzene (C₆Br₆)	Piperidine	-	-	-	-	Generally less reactive than C₆Cl₆.

Note: The yields and reaction conditions are compiled from various literature sources and are intended for comparative illustration. Direct comparison of absolute rates requires studies conducted under identical conditions.

Experimental Protocols

Experiment 1: Synthesis of Pentafluorophenylpiperidine from Hexafluorobenzene

This protocol describes the nucleophilic aromatic substitution of a fluorine atom on hexafluorobenzene with piperidine.

Materials:

• Hexafluorobenzene (C₆F₆)

• Piperidine

• Anhydrous Dioxane

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of hexafluorobenzene (1.0 eq) in anhydrous dioxane, add piperidine (2.2 eq).

• Heat the reaction mixture to reflux (approximately 100-101 °C) and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing 5% sodium bicarbonate solution and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain pure pentafluorophenylpiperidine.

Experiment 2: Synthesis of Pentafluoroanisole from Hexafluorobenzene

This protocol details the reaction of hexafluorobenzene with sodium methoxide.

Materials:

• Hexafluorobenzene (C₆F₆)

• Sodium methoxide (CH₃ONa)

• Anhydrous Methanol (CH₃OH)

• Hydrochloric acid (HCl), 1 M

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Prepare a solution of sodium methoxide in anhydrous methanol. Alternatively, sodium metal can be carefully dissolved in anhydrous methanol under an inert atmosphere to generate sodium methoxide in situ.

• To the stirred solution of sodium methoxide (1.1 eq) in methanol, add hexafluorobenzene (1.0 eq) dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours.

• Monitor the reaction by GC-MS.

• Upon completion, cool the mixture to room temperature and carefully neutralize with 1 M HCl.

• Extract the product with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution using a rotary evaporator.

• The crude pentafluoroanisole can be purified by distillation.

Factors Influencing Leaving Group Potential in SNAr Reactions

The following diagram illustrates the key factors that determine the leaving group potential in the SNAr of perhalogenated benzenes.

Factors influencing S_NAr leaving group potential.

Conclusion

The leaving group potential in nucleophilic aromatic substitution reactions of perhalogenated benzenes is dominated by the electronegativity of the halogen, which dictates the rate of the initial nucleophilic attack and the stability of the resulting Meisenheimer complex. This leads to the characteristic reactivity order of F > Cl ≈ Br > I. Understanding this principle is crucial for designing efficient synthetic routes to a wide array of functionalized aromatic compounds. The provided experimental protocols offer a practical starting point for researchers exploring the utility of these versatile substrates.

References

• 1. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Fluorine Substitution on the Reactivity of Polyiodobenzenes: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced effects of fluorine substitution on the reactivity of polyiodobenzenes is critical for the rational design of complex aromatic molecules. This guide provides an objective comparison of how fluorine's position on a polyiodobenzene ring influences the outcomes of palladium-catalyzed cross-coupling reactions, supported by experimental data and detailed protocols.

The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical and biological properties. In the context of polyiodobenzenes, which are versatile building blocks in organic synthesis, fluorine substitution introduces a powerful tool for controlling reaction regioselectivity. The high electronegativity and steric demand of fluorine can influence the electron density of the aromatic ring and the accessibility of the carbon-iodine bonds to catalytic species. This guide will delve into these effects with a focus on widely used cross-coupling reactions.

Comparative Reactivity in Suzuki-Miyaura and Sonogashira Cross-Coupling Reactions

The position of the fluorine atom on the polyiodobenzene ring dictates the preferred site of reaction in palladium-catalyzed cross-coupling reactions. This site-selectivity is primarily governed by a combination of electronic and steric effects. While comprehensive data on a full series of fluoro-diiodobenzene isomers is not available in a single study, a clear trend can be elucidated from studies on analogous fluorinated dibromobenzenes. It is important to note that while C-I bonds are generally more reactive than C-Br bonds, the directing effects of the fluorine substituent are expected to follow similar principles.

Case Study: 1,4-Dibromo-2-fluorobenzene

In the case of 1,4-dibromo-2-fluorobenzene, Sonogashira and Suzuki-Miyaura cross-coupling reactions show a strong preference for substitution at the 4-position (para to the fluorine atom).[1][2] This regioselectivity can be attributed to both electronic and steric factors. Electronically, the carbon at the 4-position is more electron-deficient due to the mesomeric effect of the fluorine atom, making it more susceptible to oxidative addition by the palladium catalyst. Sterically, the 4-position is less hindered than the 1-position, which is flanked by a fluorine atom.

Substrate	Reaction	Coupling Partner	Product(s)	Yield (%)	Reference
1,4-Dibromo-2-fluorobenzene	Sonogashira	Phenylacetylene	4-Bromo-1-fluoro-2-(phenylethynyl)benzene	85	[1]
1,4-Dibromo-2-fluorobenzene	Sonogashira	4-Methoxyphenylacetylene	1-Bromo-4-fluoro-2-((4-methoxyphenyl)ethynyl)benzene	82	[1]
1,4-Dibromo-2-fluorobenzene	Suzuki-Miyaura	Phenylboronic acid	4-Bromo-2-fluoro-1,1'-biphenyl	92	[2]
1,4-Dibromo-2-fluorobenzene	Suzuki-Miyaura	4-Methylphenylboronic acid	4-Bromo-2-fluoro-4'-methyl-1,1'-biphenyl	94	[2]

Case Study: 1,2-Dibromo-3,5-difluorobenzene

For 1,2-dibromo-3,5-difluorobenzene, Sonogashira cross-coupling reactions demonstrate a high degree of site-selectivity in favor of the 1-position.[3] This preference is primarily attributed to steric hindrance. The bromine at the 1-position is flanked by a hydrogen atom, making it more accessible to the bulky palladium catalyst compared to the bromine at the 2-position, which is situated between a bromine and a fluorine atom.

Substrate	Reaction	Coupling Partner	Product(s)	Yield (%)	Reference
1,2-Dibromo-3,5-difluorobenzene	Sonogashira	Phenylacetylene	2-Bromo-1,3-difluoro-5-(phenylethynyl)benzene	78	[3]
1,2-Dibromo-3,5-difluorobenzene	Sonogashira	4-Methoxyphenylacetylene	1-Bromo-2,4-difluoro-6-((4-methoxyphenyl)ethynyl)benzene	75	[3]

Experimental Protocols

Below are representative experimental protocols for Suzuki-Miyaura and Sonogashira cross-coupling reactions adapted from the literature.

General Procedure for Suzuki-Miyaura Cross-Coupling of Fluorinated Dibromobenzenes[4]

A mixture of the fluorinated dibromobenzene (1.0 mmol), the corresponding arylboronic acid (1.1 mmol), Pd(PPh₃)₄ (0.03 mmol), and K₂CO₃ (2.0 mmol) in a mixture of dioxane (8 mL) and water (2 mL) is placed in a Schlenk tube. The mixture is degassed by bubbling argon through it for 15 minutes and then heated at 80 °C for 12 hours. After cooling to room temperature, the reaction mixture is diluted with water (20 mL) and extracted with ethyl acetate (3 x 20 mL). The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired product.

General Procedure for Sonogashira Cross-Coupling of Fluorinated Dibromobenzenes[5]

To a solution of the fluorinated dibromobenzene (1.0 mmol) and the terminal alkyne (1.2 mmol) in degassed triethylamine (10 mL) is added Pd(PPh₃)₂Cl₂ (0.02 mmol) and CuI (0.04 mmol) under an argon atmosphere. The reaction mixture is stirred at room temperature for 4-6 hours. The solvent is then removed under reduced pressure, and the residue is partitioned between ethyl acetate (30 mL) and water (30 mL). The organic layer is separated, washed with brine (20 mL), dried over anhydrous Na₂SO₄, and concentrated in vacuo. The crude product is purified by column chromatography on silica gel.

Reaction Pathways and Mechanisms

The site-selectivity observed in the cross-coupling reactions of fluorinated polyiodobenzenes (and their bromo-analogues) can be visualized through the catalytic cycle of the palladium-catalyzed reaction. The initial and rate-determining step is the oxidative addition of the palladium(0) catalyst to one of the carbon-halogen bonds. The fluorine substituent influences the rate of this step at different positions through its electronic and steric effects.

Figure 1. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The experimental workflow for a typical site-selective cross-coupling reaction involves careful control of stoichiometry to favor mono-substitution.

Figure 2. A typical experimental workflow for palladium-catalyzed site-selective cross-coupling.

References

• 1. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. pure.kfupm.edu.sa [pure.kfupm.edu.sa]

A Comparative Guide to Polyhalogenated Building Blocks: The Potential of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, polyhalogenated aromatic compounds serve as versatile building blocks for the construction of complex molecular architectures. Their utility is particularly pronounced in drug discovery and materials science, where precise control over substitution patterns on an aromatic core is paramount. While numerous polyhalogenated scaffolds are available, those featuring a combination of different halogens offer unique opportunities for selective functionalization. This guide provides a comparative overview of 1-fluoro-2,3,4,5,6-pentaiodobenzene and other key polyhalogenated building blocks, highlighting their respective strengths and potential applications based on established principles of chemical reactivity.

Physicochemical Properties: A Comparative Overview

The physical properties of a building block can significantly influence reaction conditions and purification strategies. The following table summarizes key properties of 1-fluoro-2,3,4,5,6-pentaiodobenzene in comparison to other relevant perhalogenated benzenes.

Property	1-Fluoro-2,3,4,5,6-pentaiodobenzene	Hexaiodobenzene	Hexabromobenzene	Hexafluorobenzene
Molecular Formula	C₆FI₅	C₆I₆	C₆Br₆	C₆F₆
Molecular Weight ( g/mol )	729.58	833.49	551.49	186.06
Melting Point (°C)	No data available	430 (decomposes)[1]	327-330	5.3
Appearance	No data available	Orange crystals[1]	White to off-white powder	Colorless liquid
Solubility	Expected to be poorly soluble in most common organic solvents.	Poorly soluble in all solvents.[1]	Insoluble in water; slightly soluble in benzene, toluene.	Insoluble in water; soluble in ethanol, ether, benzene.

Reactivity and Performance: A Tale of Two Halogens

The synthetic utility of polyhalogenated arenes is primarily dictated by the nature and arrangement of their halogen substituents. The carbon-halogen bond strength and the propensity for oxidative addition or halogen-metal exchange are key determinants of their reactivity.

General Reactivity Trends in Cross-Coupling Reactions

In palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Sonogashira couplings, the reactivity of aryl halides follows a well-established trend:

C-I > C-Br > C-Cl >> C-F

This trend is a direct consequence of the decreasing carbon-halogen bond dissociation energy down the group. Aryl iodides are the most reactive substrates, often undergoing oxidative addition to the palladium(0) catalyst at room temperature, while aryl bromides typically require elevated temperatures.[1] Aryl chlorides are even less reactive, and aryl fluorides are generally inert under these conditions.

A similar trend is observed in halogen-metal exchange reactions, which are commonly used to generate organometallic reagents.[2] The rate of exchange typically follows the order: I > Br > Cl .[2]

The Unique Potential of 1-Fluoro-2,3,4,5,6-pentaiodobenzene

The presence of five iodine atoms and one fluorine atom on the same aromatic ring makes 1-fluoro-2,3,4,5,6-pentaiodobenzene a potentially powerful building block for sequential and site-selective functionalization.

• Highly Reactive C-I Bonds: The five carbon-iodine bonds are expected to be highly susceptible to a variety of transformations, including:

  • Cross-Coupling Reactions: Sequential Sonogashira or Suzuki couplings could be employed to introduce multiple, and potentially different, substituents onto the benzene ring. The high steric crowding due to the five iodine atoms may influence the reaction rates and could potentially allow for some degree of regioselectivity in the initial coupling steps.

  • Halogen-Metal Exchange: Stepwise halogen-metal exchange would provide access to a series of polyiodinated aryllithium or Grignard reagents, which can then be reacted with various electrophiles.

• Robust C-F Bond: In stark contrast to the C-I bonds, the carbon-fluorine bond is anticipated to be significantly more robust and unreactive under the conditions typically employed for cross-coupling and halogen-metal exchange reactions involving aryl iodides. This provides a "protected" site on the aromatic ring that can be addressed in later synthetic steps, potentially via nucleophilic aromatic substitution (SNAr) if the ring is sufficiently activated, or through C-F bond activation methodologies.

Comparison with Other Polyhalogenated Building Blocks

Building Block	Primary Mode of Reactivity	Advantages	Disadvantages
1-Fluoro-2,3,4,5,6-pentaiodobenzene	Cross-coupling, Halogen-metal exchange (C-I)	Orthogonal reactivity of C-I and C-F bonds allows for sequential, site-selective functionalization.	Lack of experimental data; potential for complex product mixtures in exhaustive substitutions.
Hexaiodobenzene	Cross-coupling, Halogen-metal exchange	All six positions are highly reactive.	Lack of inherent selectivity between the six identical C-I bonds makes controlled partial functionalization challenging.
Hexabromobenzene	Cross-coupling, Halogen-metal exchange	More stable and less expensive than hexaiodobenzene.	Lower reactivity than hexaiodobenzene, often requiring more forcing reaction conditions. Lack of selectivity for partial substitution.
Hexafluorobenzene	Nucleophilic Aromatic Substitution (SNAr)	Highly susceptible to attack by nucleophiles.	Unreactive in standard cross-coupling reactions; C-F activation is challenging.

Experimental Protocols

Generalized Protocol for Suzuki-Miyaura Coupling of Polyiodinated Arenes

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the polyiodinated arene (1.0 eq.), the boronic acid or ester (1.1-1.5 eq. per iodine to be substituted), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0-3.0 eq.).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 v/v) or dioxane and water.

• Reaction Execution: Stir the reaction mixture at the desired temperature (room temperature to 100 °C) and monitor the progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Generalized Protocol for Sonogashira Coupling of Polyiodinated Arenes

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add the polyiodinated arene (1.0 eq.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), a copper(I) co-catalyst (e.g., CuI, 1-10 mol%), and a degassed solvent (e.g., THF, DMF, or triethylamine).

• Reagent Addition: Add the terminal alkyne (1.1-1.5 eq. per iodine to be substituted) and a degassed amine base (e.g., triethylamine or diisopropylamine), which often serves as the solvent as well.

• Reaction Execution: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent and wash with aqueous ammonium chloride to remove the copper catalyst. Separate the organic layer, wash with brine, dry over an anhydrous salt, and concentrate.

• Purification: Purify the product by column chromatography.

Visualizing Synthetic Strategies and Reactivity

The following diagrams, generated using the DOT language, illustrate key concepts related to the use of polyhalogenated building blocks.

Caption: A generalized workflow for the sequential functionalization of a polyhalogenated arene.

Caption: Relative reactivity of carbon-halogen bonds in palladium-catalyzed cross-coupling reactions.

Caption: A hypothetical pathway for the selective, multi-step functionalization of 1-fluoro-2,3,4,5,6-pentaiodobenzene.

Conclusion

1-fluoro-2,3,4,5,6-pentaiodobenzene represents a promising, albeit currently under-explored, building block for the synthesis of highly substituted aromatic compounds. Its key theoretical advantage lies in the orthogonal reactivity of its numerous, highly labile C-I bonds and its single, robust C-F bond. This unique arrangement offers a strategic handle for sequential and site-selective modifications, enabling the construction of complex molecular scaffolds that would be challenging to access using symmetrically substituted polyhalogenated arenes. While a lack of direct experimental data necessitates a degree of extrapolation, the well-established principles of carbon-halogen bond reactivity strongly suggest that this compound could be a valuable tool for medicinal chemists and materials scientists. Further research into the synthesis and reactivity of 1-fluoro-2,3,4,5,6-pentaiodobenzene is warranted to unlock its full potential in the development of novel pharmaceuticals and advanced materials.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Metal–halogen exchange - Wikipedia [en.wikipedia.org]

Validating the Structure of 1-Fluoro-2,3,4,5,6-pentaiodobenzene: A Comparative Guide to X-ray Crystallography and Alternative Methods

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is paramount. This guide provides a comprehensive comparison of single-crystal X-ray crystallography, the gold standard for structure elucidation, with alternative techniques for validating the structure of complex small molecules like 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

While specific crystallographic data for 1-Fluoro-2,3,4,5,6-pentaiodobenzene is not publicly available, this guide utilizes data from the closely related and structurally analogous compound, hexaiodobenzene, to provide a realistic performance benchmark. The principles and methodologies discussed are directly applicable to the structural determination of novel polyhalogenated benzene derivatives.

At a Glance: Performance Comparison

The following table summarizes the key performance indicators of X-ray crystallography against two powerful alternatives: 3D Electron Diffraction (3D ED) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Feature	Single-Crystal X-ray Crystallography	3D Electron Diffraction (3D ED)	NMR Spectroscopy
Primary Output	3D atomic coordinates, bond lengths, bond angles, crystal packing	3D atomic coordinates, bond lengths, bond angles	Through-bond and through-space atomic connectivity, chemical environment
Sample Requirement	Single crystal (typically >10 µm)	Nanocrystals or microcrystalline powder	Solution or solid state
Resolution	Atomic resolution	Atomic resolution	Provides connectivity, not direct spatial resolution
Strengths	Unambiguous 3D structure, precise bond measurements	Suitable for very small crystals, less prone to some radiation damage effects	Provides information on molecular dynamics and structure in solution
Limitations	Requires well-ordered single crystals, potential for radiation damage, especially with heavy atoms	Newer technique, less widely available, can be sensitive to sample preparation	Does not provide absolute 3D structure or crystal packing information
Suitability for Halogenated Compounds	Excellent, but susceptible to radiation-induced dehalogenation	Very promising, as it can be less damaging to sensitive samples	Excellent for determining substitution patterns and electronic environments

Hypothetical Crystallographic Data for 1-Fluoro-2,3,4,5,6-pentaiodobenzene

The data presented below is based on the published crystal structure of hexaiodobenzene and serves as a representative example of the expected crystallographic parameters for a polyiodinated benzene derivative.

Parameter	Expected Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	~8.9
b (Å)	~4.3
c (Å)	~16.3
α (°)	90
β (°)	~93
γ (°)	90
Volume (ų)	~585
C-C bond length (Å)	~1.41
C-I bond length (Å)	~2.09
C-F bond length (Å)	~1.35 (predicted)

Experimental Protocols

Single-Crystal X-ray Crystallography

A detailed workflow for the structural determination of a small molecule like 1-Fluoro-2,3,4,5,6-pentaiodobenzene via X-ray crystallography is outlined below.

1. Crystal Growth:

• Objective: To obtain a single, well-ordered crystal of sufficient size and quality.

• Method: Slow evaporation of a saturated solution is a common technique.

  • Dissolve the compound in a suitable solvent (e.g., a mixture of a good solvent like dichloromethane and a poor solvent like hexane).

  • Filter the solution to remove any particulate matter.

  • Allow the solvent to evaporate slowly in a vibration-free environment.

2. Crystal Mounting and Data Collection:

• Objective: To mount the crystal and collect diffraction data.

• Method:

  • A suitable crystal is selected under a microscope and mounted on a goniometer head.

  • The mounted crystal is placed in a diffractometer and cooled under a stream of nitrogen gas to minimize thermal motion and radiation damage.

  • The crystal is irradiated with a monochromatic X-ray beam, and the diffracted X-rays are detected.

  • The crystal is rotated, and a series of diffraction images are collected at different orientations.[1]

3. Data Processing and Structure Solution:

• Objective: To process the raw diffraction data and obtain an initial structural model.

• Method:

  • The collected images are processed to determine the unit cell dimensions and the intensities of the reflections.

  • The structure is solved using direct methods or Patterson methods to obtain initial phases for the structure factors.

  • An initial electron density map is calculated, from which the positions of the atoms can be determined.

4. Structure Refinement:

• Objective: To optimize the atomic coordinates and other parameters to best fit the experimental data.

• Method:

  • The initial model is refined against the experimental data using least-squares methods.

  • Anisotropic displacement parameters are introduced to model the thermal motion of the atoms.

  • The final model is validated by checking various crystallographic parameters and the overall quality of the fit.

Visualizing the Workflow

Caption: Experimental workflow for single-crystal X-ray crystallography.

Comparison with Alternative Methodologies

3D Electron Diffraction (3D ED)

3D ED is a rapidly emerging technique that is particularly advantageous when only very small or weakly diffracting crystals are available.

Advantages:

• Smaller Crystals: Can be used to determine the structure from nanocrystals, which are often easier to grow than larger single crystals required for X-ray diffraction.[2]

• Reduced Radiation Damage: For some samples, the overall radiation dose can be lower than with X-ray methods, which is beneficial for sensitive compounds.

• Analysis of Mixtures: Capable of determining the structures of individual components in a polycrystalline mixture.[2]

Disadvantages:

• Dynamical Scattering: The strong interaction of electrons with matter can lead to dynamical scattering effects, which can complicate data analysis.

• Sample Preparation: Sample preparation can be more challenging, and the sample must be stable under the high vacuum of the electron microscope.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool that provides complementary information to diffraction methods.

Advantages:

• Solution-State Structure: Provides information about the structure and dynamics of the molecule in solution, which may be more biologically relevant.

• Connectivity Information: Unambiguously determines the connectivity of atoms through scalar couplings.

• No Crystallization Required: Can be performed on solutions or solid powders, bypassing the often-difficult crystallization step.[4]

Disadvantages:

• No Absolute 3D Structure: Does not directly provide the three-dimensional coordinates of the atoms in space.

• Lower Sensitivity: Generally less sensitive than X-ray crystallography, requiring more sample.[5][6]

• Complex Spectra: For large or complex molecules, the spectra can be very crowded and difficult to interpret fully.

Conclusion

For the definitive validation of the structure of 1-Fluoro-2,3,4,5,6-pentaiodobenzene, single-crystal X-ray crystallography remains the method of choice, provided that suitable crystals can be obtained. It offers an unparalleled level of detail in terms of atomic positions and bond parameters. However, in cases where crystallization is challenging, 3D electron diffraction presents a powerful alternative. NMR spectroscopy, while not providing a complete 3D structure on its own, is an indispensable complementary technique for confirming the chemical structure and understanding its behavior in solution. The choice of method will ultimately depend on the specific challenges presented by the molecule and the research question at hand.

References

• 1. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 2. 3D Electron Diffraction: The Nanocrystallography Revolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3D Electron Diffraction for Chemical Analysis: Instrumentation Developments and Innovative Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. azooptics.com [azooptics.com]
• 5. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 6. researchgate.net [researchgate.net]

The Enhanced Reactivity of 1-Fluoro-2,3,4,5,6-pentaiodobenzene in SNAr Reactions: A Comparative Guide

For Immediate Release

A detailed analysis of 1-Fluoro-2,3,4,5,6-pentaiodobenzene highlights its potential as a highly reactive substrate for nucleophilic aromatic substitution (SNAr) reactions. This guide provides a comparative overview of its reactivity against other halogenated benzenes, supported by established principles of physical organic chemistry.

In the landscape of aromatic chemistry, the efficiency of nucleophilic aromatic substitution (SNAr) reactions is paramount for the synthesis of a wide array of functionalized molecules, including pharmaceuticals and materials. While the reactivity of various haloarenes has been extensively studied, this guide focuses on the unique case of 1-Fluoro-2,3,4,5,6-pentaiodobenzene and its predicted enhanced reactivity in SNAr reactions. This analysis is based on the fundamental principles governing the SNAr mechanism, which proceeds through a two-step addition-elimination pathway involving a key intermediate known as the Meisenheimer complex.

The Decisive Role of Fluorine in SNAr Reactivity

Contrary to the trend observed in SN1 and SN2 reactions where iodide is the superior leaving group, in SNAr reactions, fluoride is the most effective leaving group among the halogens.[1] This is attributed to the rate-determining step of the SNAr mechanism: the initial nucleophilic attack on the aromatic ring to form the negatively charged Meisenheimer complex.[1][2][3] The high electronegativity of the fluorine atom plays a crucial role in stabilizing this intermediate through a strong inductive electron-withdrawing effect.[1] This stabilization of the transition state leading to the Meisenheimer complex lowers the activation energy of the reaction, thereby increasing the reaction rate. The subsequent step, the expulsion of the leaving group, is fast as it restores the aromaticity of the ring.

Comparative Reactivity Analysis

The following table provides a qualitative comparison of the expected relative reactivity of 1-Fluoro-2,3,4,5,6-pentaiodobenzene with other relevant halogenated aromatic compounds in SNAr reactions.

Compound	Leaving Group	Other Substituents	Predicted Relative Reactivity	Rationale
1-Fluoro-2,3,4,5,6-pentaiodobenzene	F	5 x I	Very High	The highly electronegative fluorine atom is an excellent leaving group for SNAr. The five iodine atoms provide a significant cumulative electron-withdrawing inductive effect, further activating the ring for nucleophilic attack.
Hexafluorobenzene	F	5 x F	High	All six fluorine atoms are potent activators through their inductive effect, making the ring highly electron-deficient.
1-Fluoro-2,4-dinitrobenzene	F	2 x NO₂	High	The two nitro groups are very strong electron-withdrawing groups, strongly activating the ring for SNAr. This is a classic substrate for SNAr reactions.
Hexachlorobenzene	Cl	5 x Cl	Moderate	Chlorine is less electronegative than fluorine, leading to a less stabilized Meisenheimer complex and thus lower reactivity.
Hexabromobenzene	Br	5 x Br	Moderate	Bromine's electronegativity is similar to chlorine, resulting in comparable reactivity.
Hexaiodobenzene	I	5 x I	Low	Iodine is the least electronegative halogen, providing the least stabilization for the Meisenheimer complex, making it the poorest leaving group in SNAr reactions.

Experimental Protocol: A General Approach for SNAr Reactions

The following provides a generalized experimental protocol for conducting an SNAr reaction with a polyhalogenated benzene, which can be adapted for 1-Fluoro-2,3,4,5,6-pentaiodobenzene.

Reaction: Nucleophilic Aromatic Substitution of an Amine with a Polyhalogenated Benzene.

Materials:

• Polyhalogenated benzene (e.g., 1-Fluoro-2,3,4,5,6-pentaiodobenzene)

• Nucleophile (e.g., a primary or secondary amine)

• Base (e.g., K₂CO₃, Cs₂CO₃, or an organic base like triethylamine)

• Aprotic polar solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile)

• Inert gas (e.g., Nitrogen or Argon)

• Standard laboratory glassware and purification apparatus

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the polyhalogenated benzene in the chosen aprotic polar solvent.

• Addition of Reagents: To the stirred solution, add the amine nucleophile followed by the base. The base is used to deprotonate the amine (if it is a primary or secondary amine) or to neutralize the HX formed during the reaction.

• Reaction Conditions: The reaction mixture is typically heated to a temperature ranging from room temperature to 150 °C, depending on the reactivity of the substrate and nucleophile. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and quenched with water. The aqueous layer is then extracted with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired substituted product.

Visualizing the Reaction Pathway and Workflow

To further elucidate the concepts discussed, the following diagrams created using the DOT language illustrate the SNAr reaction mechanism and a typical experimental workflow.

Caption: The SNAr reaction proceeds via a two-step addition-elimination mechanism.

Caption: A generalized workflow for conducting an SNAr reaction in a research laboratory.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. staff.ustc.edu.cn [staff.ustc.edu.cn]